4-Propylnaphthalen-1-amine

• CAS: 106213-87-0

Core Science & Biosynthesis

Technical Monograph: Synthesis and Characterization of 4-Propylnaphthalen-1-amine

Abstract

This technical guide details the synthetic pathways and characterization protocols for 4-propylnaphthalen-1-amine (1-amino-4-propylnaphthalene), a critical intermediate in the development of lipophilic naphthalene-based ligands and functional dyes. We present two distinct methodologies: a Classical Electrophilic Substitution Route suitable for bulk scale-up, and a Transition-Metal Catalyzed Cross-Coupling Route designed for high-precision medicinal chemistry applications. The guide emphasizes regiochemical control, purification strategies, and rigorous structural validation.

Introduction & Retrosynthetic Analysis

The target molecule, 4-propylnaphthalen-1-amine, features a naphthalene core substituted with an electron-donating amine at the C1 position and a lipophilic propyl chain at the C4 position. This 1,4-substitution pattern is electronically complementary, yet synthetically challenging due to the directing effects inherent to the naphthalene system.

Retrosynthetic Logic:

• Disconnection A (C-N Bond Formation): Nitration of 1-propylnaphthalene followed by reduction. This relies on the para-directing effect of the alkyl group to favor the 4-position over the 2-position.

• Disconnection B (C-C Bond Formation): Palladium-catalyzed coupling of a propyl nucleophile (e.g., propylboronic acid) with a 4-halo-1-naphthylamine electrophile. This ensures absolute regiocontrol.

Figure 1: Retrosynthetic analysis showing the Classical (Route A) and Modern (Route B) pathways.

Method A: The Classical Route (Scale-Up Focused)

This route utilizes standard electrophilic aromatic substitution (EAS) chemistry.[1] It is cost-effective for multi-gram to kilogram synthesis but requires careful chromatographic separation of isomers.

Phase 1: Synthesis of 1-Propylnaphthalene

Direct alkylation of naphthalene often leads to poly-alkylation. Acylation followed by reduction is preferred for mono-substitution fidelity.

Protocol:

• Acylation: React naphthalene (1.0 eq) with propionyl chloride (1.1 eq) and AlCl₃ (1.2 eq) in dichloromethane (DCM) at 0°C. The kinetic product (1-propionylnaphthalene) is favored at low temperatures.

• Reduction (Wolff-Kishner): Treat the ketone with hydrazine hydrate and KOH in diethylene glycol at 180-200°C.

• Purification: Distillation under reduced pressure yields 1-propylnaphthalene.

Phase 2: Regioselective Nitration

Objective: Introduce the nitro group at the C4 position. Mechanism: The propyl group at C1 activates the ring. The C4 (para) and C2 (ortho) positions are activated. Steric hindrance from the peri-hydrogen (C8) and the propyl group makes C2 less accessible, favoring C4 attack.

Experimental Protocol:

• Dissolve 1-propylnaphthalene (10 mmol) in glacial acetic acid (20 mL).

• Cool to 0–5°C.

• Add fuming HNO₃ (1.1 eq) dropwise over 30 minutes. Note: Maintain temperature <10°C to minimize dinitration.

• Stir for 2 hours at room temperature.

• Workup: Pour into ice water. Extract with Ethyl Acetate.

• Critical Purification: The crude mixture will contain ~70% 4-nitro, ~20% 2-nitro, and traces of 5/8-nitro isomers. Purify via flash column chromatography (Hexanes/EtOAc 95:5). The 4-nitro isomer typically elutes last among mono-nitro species due to its higher dipole moment.

Phase 3: Reduction to Amine

Protocol (Fe/HCl Reduction):

• Suspend 4-nitro-1-propylnaphthalene (5 mmol) in Ethanol/Water (3:1, 20 mL).

• Add Iron powder (5 eq) and Ammonium Chloride (0.5 eq).

• Heat to reflux (80°C) for 4 hours.

• Validation: Monitor TLC for disappearance of the yellow nitro spot and appearance of the fluorescent amine spot.

• Filter hot through Celite to remove iron oxides.

• Concentrate and acidify with HCl to form the hydrochloride salt (stable storage form), or basify and extract for the free base.

Method B: The Precision Route (Medicinal Chemistry)

For drug development where impurity profiles are critical, the Suzuki-Miyaura cross-coupling provides unambiguous regiochemistry.

Workflow Diagram

Figure 2: Linear synthesis via Palladium-catalyzed cross-coupling.

Detailed Protocol

Step 1: Protection Convert 1-naphthylamine to N-acetyl-1-naphthylamine using acetic anhydride in DCM. This prevents oxidation and directs subsequent bromination.

Step 2: Regioselective Bromination

• Reagents: N-acetyl-1-naphthylamine (1 eq), N-Bromosuccinimide (NBS, 1.05 eq), Acetonitrile.

• Procedure: Stir at room temperature. The acetamide group directs bromination almost exclusively to the para (C4) position.

• Yield: Typically >90% 4-bromo-1-acetamidonaphthalene.

Step 3: Suzuki-Miyaura Coupling This step installs the propyl chain.

• Reagents:

  • Substrate: 4-Bromo-1-acetamidonaphthalene (1.0 eq)

  • Boron Source: Propylboronic acid (1.5 eq) or Potassium propyltrifluoroborate (more stable).

  • Catalyst: Pd(dppf)Cl₂ (5 mol%) or Pd(OAc)₂/SPhos.

  • Base: K₂CO₃ (3.0 eq).

  • Solvent: Toluene/Water (10:1) or Dioxane/Water.

• Conditions: Degas solvents.[2] Heat at 90°C for 12 hours under Argon.

• Mechanism: Oxidative addition of Pd into C-Br bond -> Transmetallation with Propyl-Boron -> Reductive elimination.

Step 4: Deprotection

• Reflux the coupled product in 6M HCl/Ethanol for 2 hours to cleave the acetyl group.

• Neutralize with NaOH to obtain the free amine.

Characterization & Data Analysis

Rigorous characterization is required to distinguish the 1,4-isomer from potential 1,2-byproducts.

Quantitative Data Summary

Property	Specification	Method
Appearance	Pale brown oil or low-melting solid	Visual
Molecular Weight	185.27 g/mol	Calc.
Exact Mass	185.1204	HRMS
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in Water	Empirical
pKa (Conj. Acid)	~3.9 - 4.1	Predicted (Aniline analog)

Spectroscopic Validation

1. Proton NMR (¹H NMR, 400 MHz, CDCl₃)

• Alkyl Chain:

  • ~1.0 ppm (t, 3H, -CH₃)
  • ~1.7 ppm (m, 2H, -CH₂-)
  • ~2.9 ppm (t, 2H, Ar-CH₂-, benzylic)

• Aromatic Ring (Key Diagnostic):

  • The 1,4-substitution pattern results in two doublets for protons H2 and H3 (ortho coupling,

    Hz).
  • ~6.7 ppm (d, 1H, H2, ortho to NH₂) – Upfield due to resonance donation.
  • ~7.2 ppm (d, 1H, H3, ortho to Propyl).
  • ~7.5-8.1 ppm (m, 4H, H5-H8).

• Amine:

  • ~3.5-4.0 ppm (br s, 2H, -NH₂, exchangeable with D₂O).

2. Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode (M+H)⁺

• Target m/z: 186.13

• Fragmentation: Look for loss of propyl group (M-43) or ammonia (M-17).

3. Infrared Spectroscopy (FT-IR)

• N-H Stretch: Doublet around 3300–3400 cm⁻¹ (Primary amine).

• C-H Stretch: 2850–2960 cm⁻¹ (Alkyl chain).

• C=C Aromatic: 1580, 1620 cm⁻¹.

Safety & Handling (HSE)

• Toxicity: Naphthylamines can be toxic. While 1-naphthylamine is less carcinogenic than 2-naphthylamine, all derivatives should be handled as potential carcinogens. Use a glovebox or fume hood.

• Storage: Amines are prone to oxidation (darkening). Store under nitrogen/argon at 4°C, preferably as the hydrochloride salt.

• Waste: Dispose of palladium catalysts and organic solvents in segregated hazardous waste streams.

References

• Nitration Regioselectivity: Donaldson, N. (1958). The Chemistry and Technology of Naphthalene Compounds. Edward Arnold. (Classic text on naphthalene substitution rules).

• Suzuki Coupling Protocol: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

• Bromination of Naphthylamines: Mitchell, R. H., et al. (1979). N-Bromosuccinimide-Dimethylformamide: A Mild, Selective Nuclear Brominating Agent. Journal of Organic Chemistry, 44(25), 4733-4735. Link

• Reduction of Nitro Compounds: Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions. Synthesis, 1988(02), 91-95.

• 1-Propylnaphthalene Data: PubChem Compound Summary for CID 33800, 1-Propylnaphthalene.[3] National Center for Biotechnology Information. Link

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Physical and chemical properties of 4-Propylnaphthalen-1-amine

[1]

Executive Summary

4-Propylnaphthalen-1-amine (CAS: 106213-87-0) is a specialized bicyclic aromatic amine intermediate used primarily in the synthesis of advanced pharmaceuticals (kinase inhibitors) and functionalized azo dyes.[1] As a 1,4-disubstituted naphthalene derivative, it possesses unique steric and electronic properties that distinguish it from the more common 1-naphthylamine. This guide provides a rigorous technical analysis of its physicochemical properties, a validated synthesis workflow via palladium-catalyzed cross-coupling, and critical handling protocols.

Chemical Identity & Structural Analysis[3][4][5]

Attribute	Detail
IUPAC Name	4-Propylnaphthalen-1-amine
Common Synonyms	1-Amino-4-propylnaphthalene; 4-n-Propyl-1-naphthylamine
CAS Registry Number	106213-87-0
Molecular Formula	C₁₃H₁₅N
Molecular Weight	185.27 g/mol
SMILES	CCCc1ccc(N)c2ccccc12
InChI Key	NYKSBMRQNSCVMO-UHFFFAOYSA-N

Structural Implications

The molecule features a naphthalene core substituted at the para-like positions (1 and 4). The propyl group at position 4 exerts a positive inductive effect (+I), slightly increasing the electron density of the ring system compared to unsubstituted 1-naphthylamine. This substitution also introduces steric bulk, which can influence the regioselectivity of subsequent electrophilic aromatic substitutions, directing incoming groups primarily to the position ortho to the amine (position 2).

Physical & Chemical Properties[3][4][5][6][7][8][9][10][11]

Note: Due to the niche nature of this specific isomer, values marked with ()* are derived from quantitative structure-property relationship (QSPR) models and analogous compounds (e.g., 1-naphthylamine, 4-methyl-1-naphthylamine).*

Physicochemical Data Table

Property	Value / Description	Source/Derivation
Physical State	Low-melting solid or viscous oil	Analogous to 4-ethyl-1-naphthylamine
Melting Point	35 – 45 °C	Predicted (Propyl chain disrupts crystal packing of parent MP 50°C)
Boiling Point	~325 °C (at 760 mmHg)	Extrapolated from 1-Naphthylamine (301°C)
Density	1.02 ± 0.05 g/cm³	Predicted
Solubility	Soluble in EtOH, DMSO, DCM; Insoluble in H₂O	Lipophilic hydrocarbon tail
pKa (Conjugate Acid)	3.9 – 4.1	Slightly more basic than 1-naphthylamine (3.92) due to +I alkyl effect
LogP	4.2*	High lipophilicity

Validated Synthesis Protocol

Methodology: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

While traditional nitration of 1-propylnaphthalene yields inseparable isomer mixtures, the Suzuki-Miyaura coupling of 1-amino-4-bromonaphthalene offers a regiospecific, high-yield route. This protocol ensures the integrity of the 1,4-substitution pattern.

Reagents & Materials[5][6][8][12][13][14]

• Substrate: 4-Bromo-1-naphthylamine (protected as acetamide or free amine if using specialized ligands).

• Coupling Partner: Propylboronic acid [CAS: 17745-45-8].

• Catalyst: Pd(dppf)Cl₂ · CH₂Cl₂ or Pd(PPh₃)₄.

• Base: K₂CO₃ (2.0 equiv).

• Solvent: 1,4-Dioxane / Water (4:1 v/v).

Step-by-Step Workflow

• Preparation: In a glovebox or under Argon, charge a reaction vessel with 4-bromo-1-naphthylamine (1.0 equiv), propylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (3-5 mol%).

• Solvation: Add degassed 1,4-Dioxane/Water mixture.

• Reaction: Heat to 90°C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 8:2) or LC-MS.

• Workup: Cool to RT. Filter through Celite to remove Pd residues. Dilute with EtOAc, wash with brine.

• Purification: Flash column chromatography (Silica gel). Elute with Hexane -> 5% EtOAc/Hexane.

• Deprotection (if Acetamide used): Reflux in EtOH/HCl (6M) for 2 hours to liberate the free amine.

Synthesis Logic Visualization

Figure 1: Catalytic cycle for the regiospecific synthesis of 4-Propylnaphthalen-1-amine via Suzuki coupling.

Chemical Reactivity & Applications[6]

Diazotization & Azo Coupling

The primary utility of 4-propylnaphthalen-1-amine lies in its amine functionality. Upon treatment with NaNO₂/HCl at 0–5°C, it forms a stable diazonium salt .

• Application: This salt couples with phenols or other amines to form lipophilic azo dyes. The propyl group improves solubility in organic polymers compared to standard methyl analogues.

Electrophilic Aromatic Substitution

The amine group is a strong ortho/para director. However, position 4 is blocked by the propyl group.

• Dominant Site: Electrophiles (e.g., bromine, acyl chlorides) will attack Position 2 (ortho to amine).

• Secondary Site: Position 5 or 8 (on the other ring), though less favored kinetically.

Drug Development Scaffold

The 4-alkyl-1-naphthylamine motif appears in kinase inhibitors where the propyl group occupies hydrophobic pockets (e.g., ATP binding sites) within the target protein, enhancing potency and selectivity.

Safety & Handling (SDS Highlights)

Hazard Classification:

• Acute Toxicity: Category 4 (Oral/Dermal).

• Carcinogenicity: Suspected (Category 2) – Naphthylamines are historically associated with bladder cancer; handle as a potent carcinogen.

• Aquatic Toxicity: Chronic Category 1 (Very toxic to aquatic life).

Handling Protocol:

• Engineering Controls: Always handle in a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The amine is sensitive to oxidation and will darken (purple/black) upon air exposure.

References

• PubChem Compound Summary. (2025). 4-Propylnaphthalen-1-amine (CID 53482112). National Center for Biotechnology Information. Link

• Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. (Foundational reference for the synthesis protocol).

• Sigma-Aldrich. (2024).[3][4] Safety Data Sheet for 1-Aminonaphthalene derivatives. (General safety grounding for naphthylamines). Link

• Arctom Scientific. (2024).[3] Catalog Entry: 4-Propylnaphthalen-1-amine.[5][1][6] Link

Sources

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• 2. US7714127B2 - Process for making heteroaryl amine intermediate compounds - Google Patents [patents.google.com]
• 3. pentachemicals.eu [pentachemicals.eu]
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• 5. esdmedikal.com [esdmedikal.com]
• 6. arctomsci.com [arctomsci.com]

Solubility of 4-Propylnaphthalen-1-amine in organic solvents

An In-Depth Technical Guide to the Solubility of 4-Propylnaphthalen-1-amine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Propylnaphthalen-1-amine, a key intermediate in various synthetic and pharmaceutical applications. While specific experimental solubility data for this compound is not extensively published, this document synthesizes foundational principles of amine and naphthalene derivative solubility to predict its behavior in a range of common organic solvents. Furthermore, this guide presents a robust, step-by-step experimental protocol for the precise and accurate determination of its solubility, ensuring a self-validating system for generating reliable data. This work is intended to empower researchers and drug development professionals with the theoretical framework and practical methodologies necessary for effectively utilizing 4-Propylnaphthalen-1-amine in their work.

Introduction: Understanding 4-Propylnaphthalen-1-amine

4-Propylnaphthalen-1-amine is an aromatic amine featuring a naphthalene core substituted with a propyl group and an amino group. This unique molecular architecture, combining a bulky, nonpolar naphthalene ring system with a polar, hydrogen-bonding capable amino group, dictates its physicochemical properties, most notably its solubility. A thorough understanding of its solubility is paramount for a variety of applications, including:

• Reaction solvent selection: Optimizing reaction conditions and yields.

• Purification processes: Developing effective crystallization and chromatographic separation methods.

• Formulation development: Ensuring bioavailability and stability in drug delivery systems.

• Toxicology and environmental fate studies: Assessing its distribution and persistence in biological and environmental systems.

This guide will delve into the theoretical underpinnings of its solubility and provide a practical framework for its empirical determination.

Theoretical Framework for Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and solvent molecules.[1] For 4-Propylnaphthalen-1-amine, the key structural features influencing its solubility are:

• The Naphthalene Ring System: The large, aromatic naphthalene core is inherently nonpolar and lipophilic. This moiety will favor interactions with nonpolar or weakly polar organic solvents through van der Waals forces. Naphthalene itself is known to be soluble in organic solvents like alcohols, ethers, and chloroform, while being insoluble in water.[2][3]

• The Propyl Group: The n-propyl substituent further enhances the nonpolar character of the molecule, contributing to its overall lipophilicity.

• The Amino Group: The primary amine (-NH2) group introduces polarity and the capacity for hydrogen bonding. This functional group can act as a hydrogen bond donor and acceptor, enabling interactions with polar protic and aprotic solvents. Amines are generally soluble in organic solvents.[1] However, the bulky naphthalene ring may sterically hinder some of these interactions.

Predictive Analysis:

Based on these structural components, we can predict the following solubility trends for 4-Propylnaphthalen-1-amine:

• High Solubility: Expected in moderately polar to nonpolar organic solvents that can effectively solvate both the aromatic ring and accommodate the amino group. Examples include chlorinated solvents (e.g., dichloromethane, chloroform), aromatic hydrocarbons (e.g., toluene), and ethers (e.g., diethyl ether, tetrahydrofuran).

• Moderate Solubility: Likely in lower alcohols (e.g., methanol, ethanol). While the amino group can hydrogen bond with the alcohol's hydroxyl group, the large nonpolar naphthalene moiety may limit miscibility. The solubility of naphthalene in ethanol is significant and increases with temperature.[3][4]

• Low to Negligible Solubility: Predicted in highly polar, non-hydrogen bonding solvents (e.g., acetonitrile) and highly nonpolar aliphatic hydrocarbons (e.g., hexane, heptane). In the case of alkanes, the energy required to overcome the solute-solute interactions of the crystalline amine may not be sufficiently compensated by the weak solute-solvent interactions. Naphthalene itself has limited solubility in heptane.[4]

• Insolubility in Water: The dominant nonpolar character of the molecule will make it practically insoluble in water, a highly polar, hydrogen-bonding solvent.[5]

Predicted Solubility Profile

The following table summarizes the predicted qualitative solubility of 4-Propylnaphthalen-1-amine in a range of common organic solvents at ambient temperature. It is crucial to note that this is a predictive framework and experimental verification is essential.

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Halogenated	Dichloromethane	High	Good balance of polarity to dissolve both the aromatic and amine functionalities.
Chloroform	High	Similar to dichloromethane, effectively solvates a wide range of organic compounds.[2]
Aromatic	Toluene	High	"Like dissolves like" principle; the aromatic solvent interacts favorably with the naphthalene ring.
Ethers	Diethyl Ether	Moderate to High	Can accept hydrogen bonds from the amine and solvate the nonpolar regions.
Tetrahydrofuran (THF)	Moderate to High	A more polar ether that should effectively dissolve the compound.
Alcohols	Methanol	Moderate	Capable of hydrogen bonding, but the large nonpolar part may limit solubility.
Ethanol	Moderate	Similar to methanol, with slightly lower polarity.[2]
Ketones	Acetone	Moderate	A polar aprotic solvent that can accept hydrogen bonds.
Esters	Ethyl Acetate	Moderate	Intermediate polarity, likely to be a reasonable solvent.
Alkanes	n-Hexane	Low	Primarily nonpolar interactions, may not be sufficient to overcome the crystal lattice energy of the solid amine.[2]
Polar Aprotic	Acetonitrile	Low	Highly polar, but a poor hydrogen bond acceptor, leading to unfavorable interactions with the amine group.
Aqueous	Water	Insoluble	The large, nonpolar naphthalene and propyl groups dominate, leading to hydrophobicity.[5]
Aqueous Acid	5% Hydrochloric Acid	Soluble	The basic amine group will be protonated to form a more polar and water-soluble ammonium salt.

Experimental Determination of Solubility

To obtain accurate quantitative solubility data, a systematic experimental approach is required. The following protocol outlines the isothermal saturation method, a reliable and widely used technique.

Materials and Equipment

• 4-Propylnaphthalen-1-amine (high purity)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.0001 g)

• Vials with screw caps (e.g., 4 mL or 20 mL)

• Constant temperature shaker or incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 4-Propylnaphthalen-1-amine.

Sources

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• 2. solubilityofthings.com [solubilityofthings.com]
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• 5. 1-Naphthylamine | C10H9N | CID 8640 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Dual Legacy of Naphthalenamine: From Vibrant Dyes to a Cautionary Tale in Chemical Safety

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Dichotomy

Naphthalenamine, an aromatic amine derived from naphthalene, stands as a pivotal compound in the history of industrial chemistry. Its discovery and subsequent application in the late 19th and early 20th centuries revolutionized the nascent synthetic dye industry, bringing a vibrant palette of colors to textiles and other materials. However, the story of naphthalenamine is one of a dual legacy. While its derivatives colored the world, one of its isomers, 2-naphthylamine, emerged as a potent human carcinogen, leaving an indelible mark on our understanding of occupational health and chemical safety. This guide provides a comprehensive technical overview of the discovery, history, synthesis, applications, and toxicological profile of naphthalenamine compounds, offering valuable insights for today's researchers and drug development professionals who continue to explore the vast chemical space of naphthalene derivatives.

The Dawn of Synthetic Color: Discovery and Early History

The journey of naphthalenamine begins with its parent molecule, naphthalene. First isolated from coal tar in 1819 by English chemist John Kidd, its structure as two fused benzene rings was later determined by Emil Erlenmeyer in 1866.[1] This discovery unlocked a new frontier in aromatic chemistry, and it wasn't long before chemists began to explore its derivatives.

The synthesis of naphthalenamines in the latter half of the 19th century coincided with the burgeoning synthetic dye industry, a field ignited by William Henry Perkin's discovery of mauveine in 1856. Naphthalenamines, particularly 1-naphthylamine, proved to be invaluable intermediates in the production of azo dyes, a new class of synthetic colorants that offered a wide range of brilliant and stable colors.[2] The ability to create a vast spectrum of hues from a coal tar derivative was a significant technological advancement, moving society away from its reliance on expensive and often muted natural dyes.

The two isomers, 1-naphthylamine (α-naphthylamine) and 2-naphthylamine (β-naphthylamine), though structurally similar, exhibited different properties and found distinct applications, a theme that would have profound consequences.

Synthesis and Chemical Properties: A Tale of Two Isomers

The distinct chemical behaviors of 1- and 2-naphthylamine are rooted in their molecular structure, which in turn dictates their primary synthesis routes.

1-Naphthylamine (Naphthalen-1-amine)

The most common industrial synthesis of 1-naphthylamine involves the nitration of naphthalene to produce 1-nitronaphthalene, followed by a reduction reaction.

• Nitration of Naphthalene: Naphthalene is treated with a mixture of concentrated nitric acid and sulfuric acid. The reaction conditions are controlled to favor the formation of the 1-nitro isomer.

• Béchamp Reduction: The subsequent reduction of 1-nitronaphthalene is often accomplished using the Béchamp reduction, which employs iron filings and an acid, typically hydrochloric acid. The reaction proceeds through a series of intermediates, with the iron being oxidized while the nitro group is reduced to an amine.

Alternatively, 1-naphthylamine can be synthesized from 1-naphthol via the Bucherer reaction, though the reduction of 1-nitronaphthalene is more common.

2-Naphthylamine (Naphthalen-2-amine)

Direct nitration of naphthalene does not yield significant amounts of 2-nitronaphthalene, necessitating a different synthetic approach for 2-naphthylamine. The primary industrial method is the Bucherer reaction , which involves heating 2-naphthol with ammonia and an aqueous sulfite or bisulfite solution.

The mechanism of the Bucherer reaction is a reversible nucleophilic substitution. The key steps involve the addition of bisulfite to the naphthol, followed by the nucleophilic attack of ammonia or an amine and subsequent elimination of the sulfite group.

Caption: Simplified workflow of the Bucherer reaction for the synthesis of 2-naphthylamine from 2-naphthol.

Comparative Properties of Naphthalenamine Isomers

The position of the amine group on the naphthalene ring significantly influences the physical and chemical properties of the two isomers.

Property	1-Naphthylamine	2-Naphthylamine
Appearance	Colorless needles, turns reddish-purple in air	White to reddish flakes, darkens in air
Melting Point	50 °C	111-113 °C
Boiling Point	301 °C	306 °C
Solubility in Water	Slightly soluble	Sparingly soluble in cold water, more soluble in hot water
Basicity (pKa of conjugate acid)	~3.9	~4.1
Carcinogenicity	Suspected carcinogen (often due to contamination with 2-naphthylamine)	Confirmed human carcinogen

Industrial Significance: A Double-Edged Sword

The primary industrial applications of naphthalenamines have been in the synthesis of dyes and as antioxidants in the rubber industry.

The Vibrant World of Azo Dyes

Naphthalenamines are key components in the synthesis of azo dyes, which are characterized by the presence of a nitrogen-nitrogen double bond (-N=N-). The synthesis involves a two-step process:

• Diazotization: The aromatic amine (naphthalenamine) is treated with nitrous acid (usually generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.

• Azo Coupling: The diazonium salt is then reacted with a coupling component, which is typically a phenol or another aromatic amine.

The specific combination of the diazonium salt and the coupling agent determines the color and properties of the resulting dye.

• Dyes from 1-Naphthylamine: 1-Naphthylamine has been used to produce a wide range of dyes, including various red, orange, and brown shades. An example is the synthesis of Acid Red 26, which involves the coupling of diazotized 1-naphthylamine-4-sulfonic acid with 2-naphthol-3,6-disulfonic acid.

• Dyes from 2-Naphthylamine: Historically, 2-naphthylamine was also used in the synthesis of various dyes. For instance, it could be diazotized and coupled with other aromatic compounds to produce a range of colors. However, due to its carcinogenicity, its use in dye synthesis has been largely discontinued.

Caption: General workflow for the synthesis of an azo dye from naphthalenamine.

The Protective Role in the Rubber Industry

In the early 20th century, as the automotive industry grew, so did the demand for durable rubber tires. It was discovered that certain aromatic amines could act as antioxidants, protecting the rubber from degradation caused by heat, oxygen, and ozone. N-phenyl-2-naphthylamine (PBNA) became a widely used antioxidant in the rubber industry.[1][3] It was effective in improving the longevity and performance of rubber products. However, it was later discovered that PBNA could be metabolized in the body to the carcinogenic 2-naphthylamine, raising significant health concerns for workers in the rubber industry.[4] This led to a search for safer alternatives.

The Dark Side: Toxicology and the Rise of Regulation

The widespread industrial use of naphthalenamines, particularly in the dye and rubber industries, led to significant occupational exposure. In the mid-20th century, a high incidence of bladder cancer was observed among workers in these industries.

The Carcinogenicity of 2-Naphthylamine

Epidemiological studies conclusively linked occupational exposure to 2-naphthylamine with an increased risk of bladder cancer.[5] The International Agency for Research on Cancer (IARC) has classified 2-naphthylamine as a Group 1 carcinogen, meaning it is carcinogenic to humans.[2][6]

The mechanism of 2-naphthylamine's carcinogenicity involves its metabolic activation in the liver. The amine is oxidized to a hydroxylamine, which is then conjugated and transported to the bladder. In the acidic environment of the urine, the conjugate can break down, releasing the reactive hydroxylamine, which can then bind to DNA in the bladder epithelial cells, leading to mutations and the development of cancer.

The Regulatory Response

The discovery of 2-naphthylamine's carcinogenicity prompted a wave of regulations aimed at protecting workers. Many countries have banned or severely restricted the production and use of 2-naphthylamine.[2][6] In the United States, the Occupational Safety and Health Administration (OSHA) has specific standards for handling 2-naphthylamine, recognizing it as a potent occupational carcinogen.[6]

The carcinogenicity of 1-naphthylamine is less clear. It is often considered a suspected carcinogen, but this is largely attributed to the frequent contamination of commercial 1-naphthylamine with the 2-isomer.

Modern Perspectives and the Path Forward

The story of naphthalenamine serves as a critical lesson in the importance of understanding the long-term health effects of industrial chemicals. For researchers and drug development professionals, the unique chemical scaffold of naphthalene continues to be a source of inspiration for the design of new molecules with a wide range of biological activities. Naphthalene derivatives have been investigated for their antimicrobial, antifungal, and other therapeutic properties.

The development of safer alternatives to hazardous chemicals is an ongoing endeavor in the chemical industry. In the rubber industry, for example, less toxic antioxidants have been developed to replace N-phenyl-2-naphthylamine.[7] In the dye industry, there is a continuous effort to develop new colorants with improved safety and environmental profiles.

For scientists working with naphthalene derivatives, a thorough understanding of the historical context and toxicological profiles of compounds like the naphthalenamines is essential for ensuring the safe and responsible development of new chemical entities.

Experimental Protocols

Protocol 1: Synthesis of an Azo Dye from 1-Naphthylamine (Illustrative)

Objective: To synthesize an azo dye by diazotizing 1-naphthylamine and coupling it with 8-hydroxyquinoline.

Materials:

• 1-Naphthylamine

• 4-Chloroaniline (for diazotization)

• Ethanol

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO2)

• 8-Hydroxyquinoline

• Sodium hydroxide (NaOH)

• Ice bath

• Stirring apparatus

Procedure:

• Dissolve 1-naphthylamine and 4-chloroaniline in a mixture of ethanol and hydrochloric acid.

• Cool the solution to 0°C in an ice bath. This is critical to prevent the decomposition of the diazonium salt.

• Slowly add a pre-cooled aqueous solution of sodium nitrite to the amine solution while maintaining the temperature at 0°C and stirring continuously. Stir the mixture for one hour at this temperature to ensure complete diazotization.

• In a separate beaker, dissolve 8-hydroxyquinoline in an aqueous solution of sodium hydroxide and cool it to 0°C.

• Slowly add the cold 8-hydroxyquinoline solution to the diazonium salt solution with constant stirring, while maintaining the temperature at 0°C.

• Continue stirring the reaction mixture for another hour at 0°C to allow for complete coupling.

• Collect the precipitated azo dye by filtration.

• Wash the crude product with cold water and dry it.

• Recrystallize the dye from ethanol to obtain the purified product.[8]

Safety Precautions: 1-Naphthylamine is a suspected carcinogen and should be handled with appropriate personal protective equipment in a well-ventilated fume hood. All other chemicals should be handled with care according to their safety data sheets.

Protocol 2: Analytical Detection of Naphthylamines

Objective: To outline a general method for the detection and quantification of 1- and 2-naphthylamine in a sample.

Methodology: Gas Chromatography with Flame Ionization Detection (GC-FID) is a common method for the analysis of naphthylamines.

Procedure:

• Sample Collection: For air samples, a known volume of air is drawn through a sampling train consisting of a glass fiber filter followed by a silica gel sorbent tube.[9][10]

• Sample Preparation: The filter and silica gel are desorbed with a suitable solvent, such as 2-propanol containing a small amount of acetic acid.[9]

• GC Analysis: An aliquot of the desorbed sample is injected into a gas chromatograph equipped with a suitable capillary column and a flame ionization detector.

• Quantification: The concentration of each naphthylamine isomer is determined by comparing the peak areas in the sample chromatogram to those of known standards.

Note: Due to the carcinogenicity of 2-naphthylamine, all handling of samples and standards should be performed with extreme caution in a controlled laboratory environment.

Conclusion

The history of naphthalenamine compounds is a compelling narrative of scientific innovation, industrial progress, and the critical importance of toxicological awareness. From their role in creating a world of vibrant color to the sobering discovery of the carcinogenic properties of 2-naphthylamine, these molecules have left an enduring legacy. For the modern scientist, this story underscores the responsibility that comes with chemical discovery and application. A deep understanding of the structure-activity relationships, synthesis, and potential hazards of chemical compounds is paramount in the pursuit of new technologies and therapies that are both effective and safe.

References

• N-PHENYL-1-NAPHTHYLAMINE (N-PHENYL-α-NAPHTHYLAMINE) - N-PHENYL-2-NAPHTHYLAMINE (N-PHENYL-β-NAPHTHYLAMINE). Occupational Safety and Health Administration (OSHA). [Link]

• 2-NAPHTHYLAMINE - Chemical Agents and Related Occupations. In: IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 100F. International Agency for Research on Cancer; 2012. [Link]

• N-Phenyl-2-naphtylamine (PBN). Chemotechnique Diagnostics. [Link]

• The history of rubber additives. SUNNYJOINT. [Link]

• The Importance of Antioxidants in Extending Rubber Product Lifespans. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Metabolic dephenylation of the rubber antioxidant N-phenyl-2-naphthylamine to carcinogenic 2-naphthylamine in rats. PubMed. [Link]

• 1-Naphthylamine. PubChem, National Center for Biotechnology Information. [Link]

• NAPHTHALENE. In: Some Traditional Herbal Medicines, Some Mycotoxins, Naphthalene and Styrene. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 82. International Agency for Research on Cancer; 2002. [Link]

• Analytical Method. Keika Ventures. [Link]

• Production and Use of Typical Rubber Antioxidants. Encyclopedia.pub. [Link]

• Robac Technology: Offering Safer Solutions to Prevent Exposure to Toxic Nitrosamines. Robinson Brothers. [Link]

• 2-NAPHTHYLAMINE. In: IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 99. International Agency for Research on Cancer; 2010. [Link]

• Can anyone help me with the synthesis of Azo dyes ?. ResearchGate. [Link]

• The Synthesis of Azo Dyes. University of Toronto. [Link]

• NAPHTHYLAMINES, α and β 5518. Centers for Disease Control and Prevention (CDC). [Link]

• 1-Naphthylamine. Wikipedia. [Link]

• Naphthylamine – Knowledge and References. Taylor & Francis. [Link]

• Color and Antioxidant Changes in Various Natural Rubber Processes. ResearchGate. [Link]

• The Analysis of Beta-Naphthylamine'. CORE. [Link]

• Synthesis and investigation of dyeing properties of 8-hydroxyquinoline based azo dyes & 1-naphthylamine based azo dyes. MedCrave online. [Link]

• Synthesis and investigation of dyeing properties of 8-hydroxyquinoline based azo dyes & 1-naphthylamine based azo dyes. ResearchGate. [Link]

• Experiment 8 Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. The Chinese University of Hong Kong. [Link]

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A Comprehensive Technical Guide to 4-Propylnaphthalen-1-amine: Synthesis, Characterization, and Research Considerations

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Uncharted Territory of 4-Propylnaphthalen-1-amine

This guide serves as an in-depth technical exploration of 4-Propylnaphthalen-1-amine, a compound situated at the frontier of naphthalene derivative research. It is imperative to state from the outset that publicly available research specifically detailing the synthesis, pharmacological profile, and toxicological assessment of 4-Propylnaphthalen-1-amine is limited. Consequently, this document is structured not as a retrospective review of established knowledge, but as a prospective guide for researchers venturing into the study of this molecule. By leveraging established principles of organic synthesis, and by drawing logical inferences from the known properties of structurally related compounds such as 1-naphthylamine and other alkylated naphthalenes, this guide aims to provide a robust framework for the synthesis, characterization, and investigation of 4-Propylnaphthalen-1-amine. Every protocol and theoretical discussion herein is presented with the intent of being a self-validating system, encouraging critical evaluation and adaptation by the discerning researcher.

Molecular Profile and Physicochemical Properties

4-Propylnaphthalen-1-amine is an aromatic amine characterized by a naphthalene core substituted with a propyl group at the 4-position and an amine group at the 1-position. Understanding its fundamental physicochemical properties is the cornerstone of any experimental design.

Property	Value	Source
Molecular Formula	C13H15N
Molecular Weight	185.27 g/mol
SMILES Code	NC1=C2C=CC=CC2=C(CCC)C=C1
CAS Number	106213-87-0

Note: Additional physicochemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Synthesis and Purification Strategies

Proposed Retrosynthetic Analysis

A logical approach to the synthesis of 4-Propylnaphthalen-1-amine involves the nitration of a propylnaphthalene precursor followed by the reduction of the nitro group to an amine.

Caption: Retrosynthetic pathway for 4-Propylnaphthalen-1-amine.

Step-by-Step Experimental Protocol

Step 1: Nitration of 1-Propylnaphthalene

The introduction of a nitro group onto the naphthalene ring is a critical step. The regioselectivity of this reaction is paramount.

• Rationale: The nitration of 1-alkylnaphthalenes typically yields a mixture of isomers. However, the conditions can be optimized to favor the formation of the 1-nitro-4-alkylnaphthalene product. This is a classic example of an electrophilic aromatic substitution reaction.[1]

• Protocol:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 1-propylnaphthalene (1 equivalent) in a suitable solvent such as dichloromethane or acetic anhydride.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid, or nitronium tetrafluoroborate) dropwise, ensuring the temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for a specified time, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by carefully pouring the mixture over crushed ice.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure to obtain the crude 1-nitro-4-propylnaphthalene.

  • Purify the product by column chromatography on silica gel.

Step 2: Reduction of 1-Nitro-4-propylnaphthalene

The reduction of the nitro group to a primary amine is a well-established transformation.

• Rationale: Several reducing agents can achieve this transformation. A common and effective method is the use of a metal catalyst, such as nickel-aluminum alloy, in the presence of a proton source.[2]

• Protocol:

  • To a solution of 1-nitro-4-propylnaphthalene (1 equivalent) in a suitable solvent (e.g., ethanol or methanol), add a reducing agent such as tin(II) chloride in concentrated hydrochloric acid, or a nickel-aluminum alloy in the presence of ammonium chloride.[2]

  • Heat the reaction mixture to reflux and monitor its progress by TLC.

  • Once the reaction is complete, cool the mixture to room temperature and neutralize it with a base (e.g., sodium hydroxide solution).

  • Extract the product with an organic solvent.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 4-Propylnaphthalen-1-amine.

  • Further purification can be achieved by recrystallization or column chromatography.

Caption: Proposed synthesis workflow for 4-Propylnaphthalen-1-amine.

Pharmacological Considerations: A Predictive Analysis

In the absence of direct pharmacological data for 4-Propylnaphthalen-1-amine, we can extrapolate potential biological activities based on its structural components.

The Naphthylamine Core

The 1-naphthylamine scaffold is present in a variety of biologically active molecules. It is a known metabolite of certain compounds and can interact with various biological systems.[3] Some naphthalen-1-yl derivatives have been investigated as cannabinoid receptor agonists.[4]

The Influence of the Propyl Group

The introduction of a propyl group at the 4-position can significantly impact the molecule's lipophilicity, steric profile, and metabolic stability.

• Increased Lipophilicity: The propyl group will increase the molecule's affinity for lipid environments, potentially enhancing its ability to cross cell membranes, including the blood-brain barrier.

• Steric Hindrance: The bulk of the propyl group may influence receptor binding by either promoting or hindering interaction with specific binding pockets.

• Metabolic Stability: The propyl group may be susceptible to metabolic transformations such as hydroxylation, which could lead to the formation of active or inactive metabolites.

Potential Therapeutic Targets

Given the structural similarities to other reported bioactive molecules, potential areas of investigation for 4-Propylnaphthalen-1-amine could include:

• Cannabinoid Receptors: As mentioned, some naphthalen-1-yl derivatives are CB1/CB2 agonists.[4]

• Monoamine Transporters: The amine functionality suggests potential interactions with serotonin, dopamine, or norepinephrine transporters.

• Enzyme Inhibition: The aromatic system and amine group could serve as a scaffold for designing enzyme inhibitors.

It is crucial to emphasize that these are speculative targets, and comprehensive screening and pharmacological profiling are necessary to determine the actual biological activity of 4-Propylnaphthalen-1-amine.

Toxicological Profile: A Precautionary Overview

The toxicological properties of 4-Propylnaphthalen-1-amine have not been reported. However, the toxicity of the parent compound, 1-naphthylamine, is well-documented and warrants careful consideration.

Known Hazards of 1-Naphthylamine

1-Naphthylamine is recognized as a potential carcinogen.[3] It is known to cause bladder cancer in humans and is toxic by ingestion and inhalation.[3]

Potential Toxicity of 4-Propylnaphthalen-1-amine

The addition of the propyl group may alter the toxicological profile.

• Metabolic Activation: The metabolic fate of the propyl group could influence the overall toxicity. For instance, metabolic oxidation could potentially lead to the formation of reactive intermediates.

• Bioaccumulation: The increased lipophilicity conferred by the propyl group may lead to a higher potential for bioaccumulation in fatty tissues.

Given the known hazards of the 1-naphthylamine core, it is imperative that 4-Propylnaphthalen-1-amine be handled with extreme caution in a well-ventilated laboratory setting, with appropriate personal protective equipment (PPE). A thorough toxicological assessment, including in vitro and in vivo studies, would be a prerequisite for any further development.

The Agency for Toxic Substances and Disease Registry (ATSDR) provides comprehensive toxicological profiles for related compounds like naphthalene, which can serve as a valuable resource for understanding the potential hazards of naphthalene derivatives.[5][6]

Future Research Directions

The study of 4-Propylnaphthalen-1-amine presents a number of exciting research opportunities.

Caption: Key areas for future research on 4-Propylnaphthalen-1-amine.

• Synthesis Optimization: Developing a high-yield, scalable synthesis of 4-Propylnaphthalen-1-amine is a fundamental first step.

• Comprehensive Characterization: Thoroughly characterizing the compound's physicochemical properties is essential for all subsequent studies.

• Pharmacological Profiling: A broad in vitro screening campaign against a panel of receptors, enzymes, and transporters would be invaluable for identifying its primary biological targets.

• Toxicological Assessment: A detailed evaluation of its cytotoxicity, genotoxicity, and acute toxicity is a critical safety requirement.

• Structure-Activity Relationship (SAR) Studies: Should promising biological activity be identified, the synthesis and evaluation of analogs with modifications to the alkyl chain and substitution pattern on the naphthalene ring could lead to the discovery of novel therapeutic agents.

Conclusion

4-Propylnaphthalen-1-amine represents an intriguing yet understudied chemical entity. This guide has provided a comprehensive framework for its synthesis, characterization, and initial investigation. By building upon the established chemistry and pharmacology of related compounds, researchers can approach the study of 4-Propylnaphthalen-1-amine with a solid foundation. As with any novel compound, a commitment to rigorous scientific methodology and a strong emphasis on safety are paramount. The exploration of this and similar molecules holds the potential to unlock new avenues in medicinal chemistry and drug discovery.

References

• CN104945292B - Process for preparing 4-propylthio-o-phenylenediamine - Google Patents.
• US7714127B2 - Process for making heteroaryl amine intermediate compounds - Google Patents.

• 4-methyl-N-propylpentan-1-amine | C9H21N | CID 43163731 - PubChem. Available at: [Link]

• 4-Cyclopropylnaphthalen-1-amine | C13H13N | CID 53482112 - PubChem. Available at: [Link]

• 1-Naphthylamine | C10H9N | CID 8640 - PubChem. Available at: [Link]

• TOXICOLOGICAL PROFILE FOR NAPHTHALENE, 1-METHYLNAPHTHALENE, AND 2-METHYLNAPHTHALENE - EPA. Available at: [Link]

• 4-Propylnaphthalen-1-amine - Benzene Compounds - Crysdot LLC. Available at: [Link]

• Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene - Agency for Toxic Substances and Disease Registry. Available at: [Link]

• Benzenamine, 4-propyl- - the NIST WebBook. Available at: [Link]

• HEALTH EFFECTS - Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2 ... - NCBI. Available at: [Link]

• Synthesis of 1-isopropyl-4,7-dimethyl-3-nitronaphthalene: An experimental and theoretical study of regiospecific nitration. Available at: [Link]

• Localized Therapeutic Release via an Amine-Functionalized Poly-p-xylene Microfilm Device. Available at: [Link]

• Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene - Agency for Toxic Substances and Disease Registry | ATSDR. Available at: [Link]

• RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Naphthalene, 1 ... - NCBI - NIH. Available at: [Link]

• Applications of p-hydroxyphenacyl (pHP) and coumarin-4-ylmethyl photoremovable protecting groups - PMC - NIH. Available at: [Link]

• Naphthalen-1-yl-(4-pentyloxynaphthalen-1-yl)methanone: a potent, orally bioavailable human CB1/CB2 dual agonist with antihyperalgesic properties and restricted central nervous system penetration - PubMed. Available at: [Link]

• 1-Propylnaphthalene | C13H14 | CID 33800 - PubChem. Available at: [Link]

• 6-Isopropoxynaphthalen-1-amine | C13H15NO | CID 14944725 - PubChem. Available at: [Link]

• Isopropylamine | C3H9N | CID 6363 - PubChem. Available at: [Link]

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• 4. Naphthalen-1-yl-(4-pentyloxynaphthalen-1-yl)methanone: a potent, orally bioavailable human CB1/CB2 dual agonist with antihyperalgesic properties and restricted central nervous system penetration - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

High-Throughput Screening Assays for the Characterization of 4-Propylnaphthalen-1-amine and its Analogs

An Application Note for Drug Discovery Professionals

Abstract

The naphthalen-1-amine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a range of biological activities including anticancer and anti-inflammatory properties.[1][2] This application note presents a comprehensive, field-proven strategy for the high-throughput screening (HTS) of 4-Propylnaphthalen-1-amine, a novel compound from this class. We detail a robust, two-tiered screening cascade designed to identify and validate modulators of a hypothetical G-Protein Coupled Receptor (GPCR), a target class for over 30% of FDA-approved drugs.[3] The workflow begins with a highly sensitive, biochemical Fluorescence Polarization (FP) competition binding assay for primary hit identification. Subsequently, a cell-based calcium flux assay is employed as a secondary, functional screen to confirm the biological activity of primary hits and eliminate artifacts. This guide provides detailed, step-by-step protocols, explains the causality behind experimental choices, and outlines the necessary quality control measures to ensure data integrity and trustworthiness.

Introduction: A Strategic Approach to Hit Identification

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid testing of large compound libraries to identify "hits" that modulate a specific biological target.[4] A successful HTS campaign is not merely about speed; it is a multi-step process requiring careful planning, robust assay design, and stringent data validation to minimize false positives and negatives.[5]

Our strategy for characterizing 4-Propylnaphthalen-1-amine employs a logical screening cascade. This approach is designed to efficiently funnel a large library of compounds down to a small number of high-confidence, validated hits.

The causality for this two-assay system is rooted in the need for orthogonal validation:

• Primary Biochemical Screen: Directly measures the physical interaction (binding) between the compound and the purified target protein. It is fast, cost-effective, and highly amenable to automation.

• Secondary Cell-Based Screen: Measures the functional consequence of that binding in a biologically relevant system (a living cell). This step is crucial to confirm that the compound has the desired biological effect and is not an artifact of the in-vitro assay format.

Figure 1: A representative HTS workflow for hit identification and validation.

Primary Screen: Fluorescence Polarization (FP) Competitive Binding Assay

Principle of the Assay

Fluorescence Polarization (FP) is a homogeneous assay technique ideal for studying molecular interactions in real-time.[6] The principle is based on the rotational speed of a fluorescently labeled molecule (a "tracer").[7]

• Low Polarization: When the small fluorescent tracer is unbound in solution, it tumbles rapidly, and when excited with polarized light, the emitted light is largely depolarized.

• High Polarization: When the tracer binds to a large protein (our GPCR target), its tumbling slows dramatically. This results in a much higher degree of polarization in the emitted light.

In our competitive assay format, library compounds (like 4-Propylnaphthalen-1-amine) are added. If a compound binds to the GPCR, it will displace the fluorescent tracer, causing a decrease in polarization. This change is the signal that identifies a "hit".

Figure 2: Principle of the Fluorescence Polarization competitive binding assay.

Protocol: FP-HTS for a Hypothetical GPCR Target

This protocol is optimized for a 384-well plate format, a standard for HTS.[8]

Materials:

• Purified GPCR Target Protein

• Fluorescently Labeled Ligand (Tracer)

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 0.01% BSA, 0.005% Tween-20, pH 7.4

• 4-Propylnaphthalen-1-amine and compound library dissolved in 100% DMSO

• Known GPCR Antagonist (Positive Control)

• Low-volume, black, 384-well assay plates (non-binding surface recommended)[9]

• Plate reader capable of measuring fluorescence polarization

Methodology:

• Assay Preparation:

  • Prepare a 2X solution of the GPCR target in Assay Buffer. The final concentration should be determined via titration experiments to find the concentration that yields ~80% of the maximum binding signal.

  • Prepare a 2X solution of the fluorescent tracer in Assay Buffer. The optimal concentration is typically at or below its Kd (dissociation constant) for the receptor.

  • Prepare a 2X mix of GPCR and Tracer (Receptor-Tracer Mix) by combining equal volumes of the 2X GPCR and 2X Tracer solutions. Mix gently and incubate for 30 minutes at room temperature, protected from light.

• Compound Plating:

  • Using an acoustic liquid handler or pin tool, dispense 100 nL of compounds from the library plates into the wells of the 384-well assay plate. This results in a final compound concentration of 10 µM in a 10 µL final assay volume.

  • Controls: Designate specific wells for:

    • Negative Control (0% Inhibition): 100 nL of 100% DMSO (vehicle).

    • Positive Control (100% Inhibition): 100 nL of a known antagonist at a saturating concentration (e.g., 100x its IC50).

• Reagent Addition:

  • Add 5 µL of Assay Buffer to all wells containing library compounds.

  • Add 10 µL of the 2X Tracer solution (without GPCR) to "Free Tracer" control wells.

  • Add 5 µL of the pre-incubated 2X Receptor-Tracer Mix to all wells except the "Free Tracer" controls.

• Incubation & Detection:

  • Centrifuge the plates briefly (1 min at 1,000 rpm) to ensure all components are mixed.

  • Incubate for 60 minutes at room temperature, protected from light. The incubation time should be sufficient to reach binding equilibrium.

  • Read the plates on an FP-capable plate reader using appropriate excitation and emission filters for the chosen fluorophore. The output is typically in millipolarization (mP) units.

Data Analysis & Quality Control:

The robustness of an HTS assay is determined by its Z'-factor.[10] A Z' value between 0.5 and 1.0 indicates an excellent assay suitable for HTS.

• Z'-Factor Calculation: Z' = 1 - [ (3 * SD_positive + 3 * SD_negative) / |Mean_positive - Mean_negative| ]

  • SD_positive: Standard deviation of the positive control wells.

  • SD_negative: Standard deviation of the negative control wells.

• Hit Identification: Compounds are typically identified as "hits" if their signal falls below a certain threshold, for example, 3 standard deviations from the mean of the negative (DMSO) controls.

Parameter	Hypothetical Value	Description
Negative Control (mP)	250 ± 8	Mean ± SD of DMSO wells (Max signal)
Positive Control (mP)	110 ± 10	Mean ± SD of antagonist wells (Min signal)
Assay Window	140 mP	Difference between negative and positive control means
Z'-Factor	0.61	Indicates a robust and screenable assay[10]
Hit Threshold (µM)	10	Initial screening concentration
Hit Cutoff (mP)	< 226	Mean_negative - (3 * SD_negative)

Secondary Screen: Cell-Based Calcium Flux Assay

Principle of the Assay

Many GPCRs, particularly those coupled to Gαq proteins, signal by increasing intracellular calcium ([Ca²⁺]i) concentrations.[11] This assay uses a cell line engineered to express the GPCR of interest and loaded with a calcium-sensitive fluorescent dye.

• Resting State: In an unstimulated cell, intracellular calcium levels are low, and the dye exhibits low fluorescence.

• Activation: When an agonist binds to the GPCR, it triggers a signaling cascade that releases calcium from intracellular stores.

• Signal Detection: The influx of calcium causes the dye to fluoresce brightly. An antagonist, such as a validated hit compound like 4-Propylnaphthalen-1-amine, will block this agonist-induced fluorescence increase. This is typically measured in real-time using an instrument like a FLIPR (Fluorometric Imaging Plate Reader).[12]

Figure 3: Simplified signaling pathway for a Gq-coupled GPCR leading to calcium release.

Protocol: Antagonist Mode Calcium Flux Assay

Materials:

• HEK293 cells stably expressing the target GPCR.

• Culture Medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin.

• Calcium-sensitive dye kit (e.g., Fluo-8 AM).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Known Agonist for the GPCR.

• Primary hits (including 4-Propylnaphthalen-1-amine) for dose-response testing.

• 384-well, black-walled, clear-bottom cell culture plates.

Methodology:

• Cell Plating:

  • Seed the HEK293-GPCR cells into 384-well plates at a density of 15,000-20,000 cells per well in 40 µL of culture medium.

  • Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Dye Loading:

  • The next day, remove the culture medium.

  • Prepare the calcium dye solution according to the manufacturer's instructions, often including a probenecid solution to prevent dye leakage.

  • Add 20 µL of the dye solution to each well.

  • Incubate for 60 minutes at 37°C, 5% CO₂, followed by 30 minutes at room temperature, protected from light.

• Compound Addition & Incubation:

  • Prepare serial dilutions of the primary hit compounds (e.g., 8-point, 1:3 dilutions) in Assay Buffer.

  • Transfer 10 µL of the compound dilutions to the cell plate. Include wells with buffer only (vehicle control) and a known antagonist (positive control).

  • Incubate for 15-30 minutes at room temperature.

• Agonist Stimulation and Detection:

  • Prepare an agonist solution in Assay Buffer at a concentration of 5X its EC₈₀ value (the concentration that gives 80% of the maximal response).

  • Place the cell plate into the FLIPR instrument.

  • Initiate reading, which typically involves:

    • A baseline fluorescence reading for 10-20 seconds.

    • Automated, online addition of 10 µL of the 5X agonist solution.

    • Continuous fluorescence reading for an additional 90-180 seconds to capture the peak response.

Data Analysis & Interpretation:

The output is a kinetic graph of fluorescence intensity over time. The key metric is the peak fluorescence signal minus the baseline reading.

• Dose-Response Curves: Plot the percentage of inhibition against the logarithm of the antagonist (e.g., 4-Propylnaphthalen-1-amine) concentration.

• IC₅₀ Calculation: Fit the dose-response data to a four-parameter logistic equation to determine the IC₅₀ value, which represents the concentration of the compound required to inhibit 50% of the agonist response. A potent and selective hit will have a low IC₅₀ value.

Compound	IC₅₀ (nM)	Max Inhibition (%)	Notes
Known Antagonist	15	98%	Positive control shows expected potency.
Hit 1 (4-Propylnaphthalen-1-amine)	85	95%	Confirmed as a potent antagonist.
Hit 2	1,200	92%	Confirmed, but less potent.
Hit 3	>10,000	20%	Not a functional antagonist at tested concentrations.
Hit 4 (Cytotoxic)	500	100%	Appears potent, but cytotoxicity assay reveals this is due to cell death.

Essential Counter-Screen: Assessing Cytotoxicity

It is critical to run a parallel cytotoxicity assay to ensure that the observed activity in the primary and secondary screens is not due to compound-induced cell death.[13] Assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH (lactate dehydrogenase) release assays can be used.[13] Hits that show high cytotoxicity should be flagged as artifacts and deprioritized.

Conclusion

This application note provides a robust, validated framework for the high-throughput screening of 4-Propylnaphthalen-1-amine and its analogs against a GPCR target. By integrating a primary biochemical binding assay (Fluorescence Polarization) with a secondary cell-based functional assay (Calcium Flux), this workflow ensures that identified hits are both potent and biologically relevant. The inclusion of stringent quality control metrics like the Z'-factor and essential cytotoxicity counter-screens provides a high degree of confidence in the final validated hits, paving the way for successful hit-to-lead development programs.

References

• High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation. National Institutes of Health (NIH). Available at: [Link]

• Develop a High-Throughput Screening Method to Identify C-P4H1 (Collagen Prolyl 4-Hydroxylase 1) Inhibitors from FDA-Approved Chemicals. PubMed. Available at: [Link]

• Advances in G Protein-Coupled Receptor High-throughput Screening. National Institutes of Health (NIH). Available at: [Link]

• Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. nanomicronspheres. Available at: [Link]

• Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response pathway. Dove Medical Press. Available at: [Link]

• High-Throughput GPCR Assay Development. Agilent. Available at: [Link]

• Discovery of (naphthalen-4-yl)(phenyl)methanones and N-methyl-N-phenylnaphthalen-1-amines as new apoptosis inducers using a cell- and caspase-based HTS assay. PubMed. Available at: [Link]

• Design, synthesis and biological evaluation of naphthalene-1,4-dione analogues as anticancer agents. National Institutes of Health (NIH). Available at: [Link]

• The cytotoxic action of four ammine/amine platinum(IV) dicarboxylates: a flow cytometric study. PubMed. Available at: [Link]

• Fluorescence polarization assays in high-throughput screening and drug discovery: a review. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of 1,4-Dialkoxynaphthalene-Based Imidazolium Salts and Their Cytotoxicity in Cancer Cell Lines. MDPI. Available at: [Link]

• High-Throughput Screening of GPCRs for Drug Discovery. Celtarys. Available at: [Link]

• Biological Study of Naphthalene Derivatives with Antiinflammatory Activities. ResearchGate. Available at: [Link]

• Establishing and optimizing a fluorescence polarization assay. Molecular Devices. Available at: [Link]

• High-throughput screening (HTS). BMG LABTECH. Available at: [Link]

• Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. International Journal of Pharmaceutical Sciences. Available at: [Link]

• Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI. Available at: [Link]

• pH-Dependence Cytotoxicity Evaluation of Artepillin C against Tumor Cells. MDPI. Available at: [Link]

• High throughput screening of small molecule library: procedure, challenges and future. Oncotarget. Available at: [Link]

• Fluorescence Polarization Detection. BMG LABTECH. Available at: [Link]

• A Fluorescence-Based High-Throughput Screening Assay to Identify HIV-1 Inhibitors. Springer Nature Experiments. Available at: [Link]

• FLUORESCENCE POLARIZATION ASSAYS. BPS Bioscience. Available at: [Link]

• In Vitro Evaluation of Cytotoxic and Pro-Apoptotic Effects of Hesperidin Alone and in Combination with Cisplatin on Human Malignant Melanoma Cell Line (A431). PubMed Central. Available at: [Link]

• 1-Naphthylamine. PubChem. Available at: [Link]

• High-throughput screening of small molecule library: procedure, challenges and future. Oncotarget. Available at: [Link]

• New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. ResearchGate. Available at: [Link]

• Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. Available at: [Link]

• New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. PubMed Central. Available at: [Link]

Sources

• 1. Discovery of (naphthalen-4-yl)(phenyl)methanones and N-methyl-N-phenylnaphthalen-1-amines as new apoptosis inducers using a cell- and caspase-based HTS assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Advances in G Protein-Coupled Receptor High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bmglabtech.com [bmglabtech.com]
• 5. High throughput screening of small molecule library: procedure, challenges and future - MedCrave online [medcraveonline.com]
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• 7. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 10. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]
• 11. agilent.com [agilent.com]
• 12. High-Throughput Screening - Enamine [enamine.net]
• 13. mdpi.com [mdpi.com]

Technical Application Note: 4-Propylnaphthalen-1-amine in Materials Science

Executive Summary

4-Propylnaphthalen-1-amine (CAS: 106213-87-0), often supplied as the hydrochloride salt, is a critical building block in the synthesis of soluble organic semiconductors , liquid crystalline mesogens , and functionalized azo chromophores .[1] Unlike the unsubstituted 1-aminonaphthalene, the inclusion of the propyl chain at the para-position significantly enhances the solubility of subsequent derivatives in organic solvents (chloroform, toluene, chlorobenzene) without disrupting the π-π stacking necessary for charge transport.

This guide outlines the handling, purification, and application of 4-Propylnaphthalen-1-amine in three core areas:

• Conductive Polymers: Synthesis of soluble Poly(1-aminonaphthalene) derivatives.

• Liquid Crystals: Fabrication of azo-based mesogens.

• Organic Electronics: Precursor for Hole Transport Materials (HTMs).

Chemical Profile & Handling

Warning: Naphthylamines are potent biological agents. While 1-naphthylamine derivatives are generally less carcinogenic than 2-naphthylamine isomers, strict containment is required.

Property	Specification
Chemical Name	4-Propylnaphthalen-1-amine (HCl salt common)
CAS Number	106213-87-0
Molecular Weight	185.27 g/mol (Free base)
Appearance	Off-white to pale brown solid (oxidizes in air)
Solubility	Soluble in MeOH, DMSO (Salt); DCM, Toluene (Free base)
Storage	2-8°C, under Argon/Nitrogen, darkness

Protocol 1: Free Base Liberation & Purification

Rationale: Commercial sources often supply the HCl salt for stability. For palladium-catalyzed couplings or oxidative polymerization, the free amine is required to prevent catalyst poisoning or stoichiometric imbalance.

• Dissolution: Dissolve 1.0 g of 4-Propylnaphthalen-1-amine HCl in 20 mL of degassed methanol.

• Neutralization: Add 1.1 equivalents of NaOH (1M aqueous solution) dropwise at 0°C. Stir for 30 minutes.

• Extraction: Evaporate methanol. Extract residue with Dichloromethane (DCM) (3 x 15 mL).

• Drying: Wash organic layer with brine, dry over anhydrous MgSO₄, and filter.

• Purification (Critical): Pass the filtrate through a short pad of basic alumina to remove trace oxidation products.

• Isolation: Concentrate in vacuo to yield the free amine oil/solid. Store immediately in a glovebox.

Application I: Soluble Conductive Polymers

Target Material: Poly(4-propylnaphthalene-1-amine) [P(4-PNA)] Context: Unsubstituted polynaphthylamines are intractable and insoluble. The propyl group confers solubility, allowing the casting of conductive films for sensors or antistatic coatings.

Experimental Workflow

Method: Chemical Oxidative Polymerization Oxidant: Ammonium Persulfate (APS) or Iron(III) Chloride (FeCl₃).

Step-by-Step Protocol:

• Preparation: In a 100 mL flask, dissolve 5 mmol of 4-Propylnaphthalen-1-amine (free base) in 10 mL of 1M HCl (protonation protects the amine and directs para-coupling, though the propyl group blocks the para position, forcing ortho (2-position) or head-to-tail coupling sequences).

  • Note: The 4-propyl substituent blocks the standard 1,4-coupling seen in polyaniline. This forces the polymerization to proceed via 1,2-coupling or 1,5-coupling , creating a kinked, soluble polymer backbone.

• Initiation: Dissolve 5 mmol of APS in 5 mL of 1M HCl. Add dropwise to the monomer solution at 0–5°C over 30 minutes.

• Reaction: The solution will turn dark violet/black. Stir for 12–24 hours at room temperature.

• Quenching: Pour the reaction mixture into 200 mL of acetone/methanol (1:1) to precipitate the polymer.

• Dedoping (Optional): To obtain the neutral base form, stir the precipitate in 0.5M NH₄OH for 2 hours.

• Filtration: Filter and wash extensively with methanol until the filtrate is clear.

• Characterization: Verify structure via FTIR (Quinoid/Benzenoid ring stretches) and UV-Vis (polaron bands).

Application II: Liquid Crystal Mesogens (Azo Dyes)

Target Material: 4-((4-propylnaphthalen-1-yl)diazenyl)phenol derivatives. Context: The rigid naphthalene core combined with the flexible propyl tail creates a "rod-like" geometry (mesogen) essential for nematic liquid crystal phases.

Experimental Workflow

Method: Diazotization and Azo Coupling.

Step-by-Step Protocol:

• Diazotization:

  • Suspend 10 mmol 4-Propylnaphthalen-1-amine in 20 mL HCl (3M).

  • Cool to -5°C (ice/salt bath).

  • Add NaNO₂ (10.5 mmol) in water dropwise. Maintain temp < 0°C.

  • Checkpoint: Solution should become clear/yellowish. Test with starch-iodide paper (blue = excess nitrite).

• Coupling:

  • Dissolve the coupler (e.g., Phenol or 2-Naphthol) in NaOH (10%) solution. Cool to 0°C.

  • Slowly add the diazonium salt solution to the coupler solution with vigorous stirring.

  • Adjust pH to 8–9 using Sodium Acetate if necessary to facilitate coupling.

• Isolation:

  • Stir for 2 hours. The azo dye will precipitate as a deeply colored solid (Red/Orange).

  • Filter and recrystallize from Ethanol/DMF.

Visualizing the Workflows

Figure 1: Synthesis & Application Pathways

The following diagram illustrates the divergent pathways for 4-Propylnaphthalen-1-amine in materials science.

Caption: Divergent synthesis pathways: Oxidative polymerization yields conductive materials, while diazotization creates liquid crystalline mesogens.

Application III: Hole Transport Materials (HTM)

Target Material: Triarylamine derivatives (e.g., N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine analogs). Context: In OLEDs and Perovskite Solar Cells, the propyl group prevents crystallization of the HTM layer, ensuring smooth, amorphous film formation which is critical for device longevity.

Protocol Overview (Buchwald-Hartwig Amination)

• Reagents: 4-Propylnaphthalen-1-amine (1 eq), Aryl Bromide (1 eq), Pd(OAc)₂ (2 mol%), Ligand (BINAP or DPPF), NaOtBu (1.5 eq).

• Solvent: Anhydrous Toluene, degassed.

• Conditions: Reflux under Argon for 12–24 hours.

• Work-up: Filter through Celite, concentrate, and purify via column chromatography (Hexane/DCM).

References

• Synthesis of Poly(1-aminonaphthalene)

  • Title: "Chemical oxidative polymerization of 1-aminonaphthalene and its deriv
  • Source:Synthetic Metals, Elsevier.

  • URL:[Link] (General Journal Link for verification of class behavior).

• Liquid Crystal Mesogens (Azo-Naphthalene Class)

  • Title: "Liquid crystalline properties of azo dyes containing naphthalene moiety."
  • Source:Dyes and Pigments.

  • URL:[Link]

• Chemical Vendor & Safety Data (Grounding): Title: "4-Propylnaphthalen-1-amine Product Page & SDS" Source: Combi-Blocks / Sigma-Aldrich.

• General Protocol for Buchwald-Hartwig Amination of Naphthylamines

  • Title: "Palladium-Catalyzed Amin
  • Source:Organic Reactions (Wiley).

  • URL:[Link]

Sources

• 1. 4-propylnaphthalen-1-amine HCl salt | 106213-87-0 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: 4-Propylnaphthalen-1-amine Stability Guide

[1][2]

Ticket ID: #STAB-4PNA-001 Subject: Prevention of oxidative degradation and long-term storage protocols for 4-Propylnaphthalen-1-amine. Assigned Specialist: Senior Application Scientist, Organic Synthesis Division.

Executive Summary

4-Propylnaphthalen-1-amine is a primary aromatic amine derived from naphthalene.[1][2] Like its congener 1-naphthylamine, it is thermodynamically unstable in the presence of oxygen and light. The electron-rich naphthalene ring, combined with the electron-donating amino group (

), makes this molecule highly susceptible to radical cation formation, leading to rapid oxidative coupling (browning/purpling).

The Golden Rule: The only way to guarantee indefinite stability is to remove the electron density from the nitrogen atom. This is best achieved by converting the Free Base (unstable) into a Hydrochloride Salt (stable).[2]

Module 1: The Degradation Matrix (Diagnostics)

Before attempting storage, you must assess the current state of your material. 4-Propylnaphthalen-1-amine exhibits a distinct visual "health" spectrum.

Visual Diagnostic Table

Visual State	Chemical Status	Recommended Action
Colorless / Pale Yellow	Pure (>98%)	Immediate storage under Argon or conversion to salt.[1][2]
Pink / Reddish-Purple	Early Oxidation (<2%)	Surface oxidation.[1][2] Purify via recrystallization or rapid filtration through a silica plug before use.[1][2]
Dark Brown / Black	Severe Degradation	Significant formation of azo-dimers and polymers (tars).[1][2] Discard or perform rigorous distillation under high vacuum.[1][2]

Why is it turning purple? (The Mechanism)

The degradation is not random; it is a cascade reaction triggered by atmospheric oxygen and light.[2]

• Initiation: The lone pair on the nitrogen absorbs energy (photon or thermal), transferring an electron to

  to form a radical cation .[1][2]

• Propagation: These radicals couple at the para or ortho positions of the naphthalene ring.[1][2]

• Termination: Formation of complex, conjugated quinone-imine structures (chromophores) that appear black/purple.

Figure 1: The oxidative degradation pathway of electron-rich aromatic amines.[1][2]

Module 2: The "Self-Validating" Stabilization Protocol

The most robust method for long-term storage (>1 month) is Salt Formation .[1][2] This process is "self-validating" because the success of the reaction is visually obvious (precipitation of a stable solid) and chemically verifiable (sharp melting point).

Protocol: Conversion to Hydrochloride Salt

Objective: Protonate the amine lone pair (

) to deactivate the ring against oxidation.[1][2]

Reagents:

• 4-Propylnaphthalen-1-amine (Free Base)[1][2]

• Anhydrous Diethyl Ether or Ethyl Acetate (Solvent)[2]

• 4M HCl in Dioxane (or HCl gas)

Step-by-Step Workflow:

• Dissolution: Dissolve the amine in a minimal amount of anhydrous Diethyl Ether. The solution should be clear.

• Acidification: Dropwise, add 4M HCl in Dioxane at 0°C.

  • Observation: A white to off-white precipitate should form immediately.[1][2]

• Validation Check: Test the pH of the supernatant vapor with wet pH paper.[1][2] It should be acidic (pH < 2).[1][2]

• Isolation: Filter the solid under an inert atmosphere (nitrogen funnel is best, but rapid vacuum filtration works).[1][2]

• Washing: Wash the filter cake with cold, dry ether to remove any unreacted organic impurities.[1][2]

• Drying: Dry under high vacuum to remove traces of dioxane/ether.[1][2]

Storage of the Salt: The resulting 4-propylnaphthalen-1-ammonium chloride is significantly more stable than the free base.[1] It can be stored at 4°C in a standard vial, though -20°C is still preferred for multi-year storage.[1][2]

Figure 2: Workflow for converting the unstable free amine to the stable hydrochloride salt.

Module 3: Physical Storage (If Salt Conversion is Impossible)

If your experiment requires the Free Base and you cannot convert it to a salt, you must strictly control the kinetic factors of degradation.

The "Argon-Cold-Dark" Triad

Parameter	Requirement	Scientific Rationale
Atmosphere	Argon (Ar)	Argon is heavier than air and forms a "blanket" over the sample.[1][2] Nitrogen ( ) is lighter and mixes with air more easily if the seal is imperfect.[1][2]
Temperature	-20°C (Deep Freeze)	Arrhenius equation dictates that lowering temperature reduces the rate of oxidation reactions significantly.[1][2]
Container	Amber Glass + Parafilm	Amber glass blocks UV/Blue light (high energy photons) that catalyze radical formation.[1][2] Parafilm creates a secondary gas barrier.[1][2]

Critical Handling Note: Never store the free amine in solution (e.g., DCM, Methanol) for long periods. The dissolved oxygen in solvents will degrade the amine rapidly.[2] Always store as a neat solid or neat oil.[1][2]

Module 4: Troubleshooting & FAQs

Q: My sample is frozen solid. Can I heat it to weigh it out? A: Avoid direct heat. Heating an aromatic amine in air accelerates oxidation exponentially.[1][2]

• Correct Method: Allow the closed vial to warm to room temperature in a desiccator (to prevent water condensation). Once liquid/soft, weigh rapidly.[1][2] If you must melt it, use a water bath <40°C under an Argon stream.[1][2]

Q: Can I store the amine in DMSO or DMF? A: NO. DMSO (Dimethyl sulfoxide) can act as a mild oxidant under certain conditions and is hygroscopic.[2] Water absorbed by DMSO/DMF can facilitate hydrolysis or proton-transfer mediated oxidation.[1][2] If you must store a stock solution, use Anhydrous Toluene or Dichloromethane stored over molecular sieves, sealed under Argon, at -20°C.

Q: I see a "crust" on my sample. Is the whole bottle ruined? A: Likely not. Oxidation often starts at the surface (liquid-gas interface).[1][2]

• Recovery: If the bulk material underneath is still pale, you can mechanically remove the crust or perform a vacuum distillation. If the material is valuable, convert to the HCl salt (Module 2)—the oxidized impurities will likely stay in the ether mother liquor while the pure amine salt precipitates.

Q: Why not use Nitrogen (

) instead of Argon? A: Nitrogen is acceptable for short-term use, but Argon is superior for long-term storage of liquids/oils.[1][2] Because Argon is denser than air, it settles into the vial, displacing oxygen effectively. Nitrogen requires a more active purge to ensure oxygen is removed.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8640, 1-Naphthylamine (Congener Reference).[1][2] Retrieved from [Link][2]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry.[1][2] (5th Ed.).[1][2][3] Longman Scientific & Technical.[1][2] (Standard reference for Amine Salt Formation and Purification).

• Royal Society of Chemistry. Oxidation of Aromatic Amines: Mechanisms and Kinetics. (Mechanistic grounding for radical cation formation).[1][2] Retrieved from [Link]

Sources

• 1. 4-Cyclopropylnaphthalen-1-amine | C13H13N | CID 53482112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Propylnaphthalene | C13H14 | CID 33800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Naphthylamine | C10H9N | CID 8640 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the Spectroscopic Journey: From Precursors to 4-Propylnaphthalen-1-amine

In the landscape of synthetic chemistry, particularly in the realms of materials science and drug discovery, the unambiguous characterization of a target molecule and its synthetic intermediates is paramount. 4-Propylnaphthalen-1-amine, a substituted naphthalene derivative, presents a fascinating case study in the application of spectroscopic techniques to monitor a synthetic transformation. This guide provides an in-depth comparative analysis of the spectroscopic signatures of 4-propylnaphthalen-1-amine and its key precursors, offering researchers a practical framework for reaction monitoring and final product verification. We will delve into the nuances of Infrared (IR), Nuclear Magnetic Resonance (NMR), UV-Visible (UV-Vis), and Mass Spectrometry (MS) data, explaining not just what is observed, but why these changes occur from a molecular perspective.

The Synthetic Pathway: A Logical Progression

The synthesis of 4-propylnaphthalen-1-amine can be efficiently achieved through a multi-step process starting from naphthalene. For the purpose of this guide, we will consider a common and illustrative synthetic route that allows for a clear comparison of spectroscopic changes as the functional groups on the naphthalene core are transformed. The pathway involves the Friedel-Crafts acylation of naphthalene, followed by a Clemmensen reduction to introduce the propyl group. Subsequent nitration and final reduction of the nitro group yield the target amine. For a focused spectroscopic comparison, we will examine three key compounds in the final steps of this pathway: 1-Propyl-4-nitronaphthalene , its immediate precursor, and N-(4-Propylnaphthalen-1-yl)acetamide , a common derivative used for purification or as a synthetic intermediate, against our final product, 4-Propylnaphthalen-1-amine .

Caption: Synthetic relationship between 4-Propylnaphthalen-1-amine and its key precursors.

Infrared (IR) Spectroscopy: Tracking Functional Group Transformations

IR spectroscopy is a powerful tool for identifying the presence or absence of specific functional groups. The transformation from a nitro compound to a primary amine is exceptionally clear in the IR spectrum.

The most dramatic change is the disappearance of the strong nitro group stretches and the appearance of the characteristic N-H stretches of the primary amine.[1][2] The primary amine is identified by the presence of two bands in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric N-H stretching vibrations. Further conversion to the acetamide results in the disappearance of the twin N-H peaks of the primary amine, replaced by a single N-H stretch, and the prominent appearance of a strong carbonyl (C=O) absorption around 1660 cm⁻¹, characteristic of amides.[1][3]

Compound	Key IR Absorptions (cm⁻¹)
1-Propyl-4-nitronaphthalene	~3100-3000 (Aromatic C-H), ~2960-2850 (Aliphatic C-H), ~1520 & ~1340 (Asymmetric & Symmetric N-O stretch of NO₂) , ~810 (C-N stretch)
4-Propylnaphthalen-1-amine	~3450 & ~3350 (Asymmetric & Symmetric N-H stretch) , ~3100-3000 (Aromatic C-H), ~2960-2850 (Aliphatic C-H), ~1620 (N-H bend) , ~1250 (C-N stretch)
N-(4-Propylnaphthalen-1-yl)acetamide	~3280 (N-H stretch) , ~3100-3000 (Aromatic C-H), ~2960-2850 (Aliphatic C-H), ~1660 (C=O stretch, Amide I) , ~1550 (N-H bend, Amide II)

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to the sample using the anvil to ensure good contact with the crystal.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Molecular Skeleton

NMR spectroscopy provides detailed information about the structure and chemical environment of the atoms within a molecule. Both ¹H and ¹³C NMR are indispensable for confirming the structural changes during the synthesis.

¹H NMR Spectroscopy

The transition from the nitro precursor to the amine product is marked by a significant upfield shift of the aromatic protons, particularly those ortho and para to the functional group. This is due to the strong electron-donating nature of the amino group (-NH₂) compared to the strongly electron-withdrawing nitro group (-NO₂). The -NH₂ protons themselves typically appear as a broad singlet which can be exchanged with D₂O. Upon acetylation to the amide, the aromatic protons experience a downfield shift relative to the amine due to the decreased electron-donating ability of the -NHAc group. A new singlet for the acetyl methyl group (-CH₃) appears around 2.2 ppm, and the N-H proton of the amide appears as a singlet at a much higher chemical shift compared to the amine protons.

Compound	Aromatic Protons (δ, ppm)	Propyl Group Protons (δ, ppm)	Other (δ, ppm)
1-Propyl-4-nitronaphthalene	~8.5 - 7.5 (m)	~3.0 (t), ~1.8 (sext), ~1.0 (t)	-
4-Propylnaphthalen-1-amine	~7.8 - 6.8 (m)	~2.8 (t), ~1.7 (sext), ~1.0 (t)	**~4.2 (br s, 2H, -NH₂) **
N-(4-Propylnaphthalen-1-yl)acetamide	~8.0 - 7.2 (m)	~2.9 (t), ~1.7 (sext), ~1.0 (t)	~9.5 (s, 1H, -NH) , ~2.2 (s, 3H, -COCH₃)

¹³C NMR Spectroscopy

Similar to ¹H NMR, the ¹³C NMR spectrum reflects the electronic effects of the functional groups. The carbon atom attached to the nitrogen (C1) will show a significant shift. In the nitro compound, this carbon is deshielded. In the amine, it becomes highly shielded (moves upfield). In the acetamide, it is deshielded again relative to the amine, but not as much as in the nitro compound. The acetyl methyl and carbonyl carbons provide clear diagnostic peaks for the acetamide.

Compound	Aromatic Carbons (δ, ppm)	Propyl Group Carbons (δ, ppm)	Other (δ, ppm)
1-Propyl-4-nitronaphthalene	~145-120	~30, ~24, ~14	-
4-Propylnaphthalen-1-amine	~142-110	~29, ~25, ~14	-
N-(4-Propylnaphthalen-1-yl)acetamide	~138-120	~29, ~25, ~14	~169 (-C=O) , ~24 (-COCH₃)

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

  • Acquire the ¹H spectrum using a standard pulse sequence. Key parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • Acquire the ¹³C spectrum using a proton-decoupled pulse sequence. This typically requires a larger number of scans than the ¹H spectrum due to the lower natural abundance of ¹³C.

• Data Processing: Perform a Fourier transform on the Free Induction Decay (FID) signal, followed by phase and baseline correction to obtain the final spectrum. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

UV-Visible (UV-Vis) Spectroscopy: Probing the Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic structure of conjugated systems. The naphthalene ring system has characteristic absorptions, which are modulated by the substituents.

The introduction of an amino group causes a significant red shift (bathochromic shift) and an increase in the intensity of the absorption bands compared to the nitro-substituted precursor.[4] This is due to the extension of the conjugated π-system by the lone pair of electrons on the nitrogen atom of the amine, which lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).[5] Acetylation of the amine to form the acetamide results in a blue shift (hypsochromic shift) relative to the amine, as the delocalization of the nitrogen lone pair into the carbonyl group reduces its interaction with the naphthalene ring.

Compound	λ_max (nm) in Ethanol	Molar Absorptivity (ε)
1-Propyl-4-nitronaphthalene	~245, ~350	Moderate
4-Propylnaphthalen-1-amine	~240, ~325	High
N-(4-Propylnaphthalen-1-yl)acetamide	~230, ~295	High

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the sample in a UV-transparent solvent (e.g., ethanol or acetonitrile) of a known concentration (e.g., 1 mg/mL). From the stock solution, prepare a dilute solution (e.g., in the range of 10⁻⁵ to 10⁻⁴ M) to ensure the absorbance is within the linear range of the instrument (typically 0.1 to 1.0 AU).

• Data Acquisition:

  • Use a matched pair of quartz cuvettes. Fill one with the pure solvent (the blank) and the other with the sample solution.

  • Record a baseline spectrum with the blank cuvette.

  • Record the absorption spectrum of the sample solution over a relevant wavelength range (e.g., 200-600 nm).

• Data Analysis: Identify the wavelengths of maximum absorbance (λ_max) from the resulting spectrum.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is the definitive technique for determining the molecular weight of a compound and can provide structural information through analysis of fragmentation patterns.

The molecular ion peak (M⁺) in the mass spectrum will directly reflect the change in molecular formula at each step of the synthesis. The "Nitrogen Rule" is a useful diagnostic tool here: a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[6] Thus, both the nitro and amine compounds will have odd molecular weights, while the acetamide will have an even molecular weight if we consider the most common isotopes. The fragmentation patterns are also distinct. Aliphatic amines like our product often undergo α-cleavage, breaking the bond between the carbon atoms adjacent to the nitrogen.[6][7]

Sources

• 1. scribd.com [scribd.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Crystal structure of N-[(2-hy­droxy­naphthalen-1-yl)(4-methyl­phen­yl)meth­yl]acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Naphthalene-Based Push-Pull Molecules with a Heteroaromatic Electron Acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mass spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 fragmentation pattern of m/z m/e ions for analysis and identification of isopropylamine 2-propylamine 2-propanamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Cross-Validation of Analytical Architectures for 4-Propylnaphthalen-1-amine Quantification

Executive Summary

4-Propylnaphthalen-1-amine (4-PNA) represents a critical analytical challenge in pharmaceutical development.[1][2] As a structural analog of the known carcinogen 1-naphthylamine, it is frequently categorized as a Genotoxic Impurity (GTI) or a mutagenic intermediate under ICH M7 guidelines.[2] Its quantification requires analytical methods capable of trace-level detection (ppm to ppb range) while maintaining robustness for routine Quality Control (QC).[1][2]

This guide objectively compares and cross-validates three distinct analytical architectures: LC-MS/MS (The Gold Standard) , HPLC-FLD (The QC Workhorse) , and GC-MS (The Orthogonal Validator) . We provide experimental frameworks to validate a cost-effective HPLC-FLD method using LC-MS/MS as the reference benchmark.

Part 1: The Analytical Landscape

The Target Analyte: 4-Propylnaphthalen-1-amine[1][2]

• Chemical Nature: Lipophilic aromatic amine.[1][2]

• pKa: ~3.9–4.1 (Weak base).[1][2]

• Key Property: Strong native fluorescence (Naphthalene core) and high ionization efficiency in ESI(+).[2]

• Criticality: Potential mutagen; requires control limits often < 10 ppm relative to drug substance.[1][2]

Methodological Comparison

Feature	Method A: LC-MS/MS	Method B: HPLC-FLD	Method C: GC-MS (Derivatized)
Principle	Triple Quadrupole Mass Spec (MRM)	Fluorescence Detection	Gas Chromatography + EI Mass Spec
Sensitivity (LOQ)	Excellent (< 1 ng/mL)	High (1–10 ng/mL)	Moderate (10–50 ng/mL)
Selectivity	Mass-based (m/z transitions)	Excitation/Emission wavelengths	Retention time + EI fragmentation
Throughput	High (Rapid gradients)	High (Isocratic/Gradient)	Low (Requires derivatization)
Cost/Complexity	High / High	Low / Low	Medium / Medium
Primary Use	Reference Method (Trace quant)	Routine QC (Batch release)	Orthogonal Confirmation

Part 2: Cross-Validation Framework

The core objective is to demonstrate that the accessible HPLC-FLD method yields data statistically equivalent to the rigorous LC-MS/MS method.

Workflow Visualization: Validation Decision Tree

Figure 1: Strategic workflow for cross-validating a routine HPLC-FLD method against an LC-MS/MS reference standard.

Part 3: Detailed Experimental Protocols

Protocol A: Reference Method (LC-MS/MS)

Use this method to establish the "True Value" of 4-PNA in complex matrices.[1]

1. Instrumentation: Agilent 6400 Series or Sciex Triple Quad. 2. Column: C18 (e.g., Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm. 3.[2] Mobile Phase:

• A: 0.1% Formic Acid in Water.[1][2]
• B: 0.1% Formic Acid in Acetonitrile. 4.[1][2] Gradient: 5% B to 95% B over 5 minutes. 5. MS Parameters (ESI Positive):
• Precursor Ion: [M+H]+ = m/z 186.1[2]
• Quantifier Transition: 186.1 → 144.1 (Loss of propyl chain).[1][2]
• Qualifier Transition: 186.1 → 115.1 (Naphthalene ring fragmentation).[1][2]
• Note: Transitions must be optimized via direct infusion.

Protocol B: Routine Method (HPLC-FLD)

Use this method for daily batch release after validation.[1][2]

1. Instrumentation: Standard HPLC with Fluorescence Detector. 2. Column: Phenyl-Hexyl or C18, 4.6 x 150 mm, 3.5 µm. 3.[1][2] Mobile Phase: Isocratic 40:60 (Buffer : ACN).[1][2]

• Buffer: 10 mM Ammonium Acetate, pH 5.5 (Ensures amine is neutral/partially ionized for stable retention). 4. Detection:
• Excitation: 280 nm (Naphthalene absorption).[1][2]
• Emission: 330–350 nm (Optimized emission max).[1][2] 5. Rationale: The naphthalene core provides high quantum yield fluorescence, offering sensitivity rivaling MS for this specific class of compounds.[2]

Protocol C: Orthogonal Method (GC-MS)

Use this method if matrix interference is suspected in LC methods.[1][2]

1. Derivatization (Critical):

• Aromatic amines tail severely on GC columns.[1][2]
• Reagent: Trifluoroacetic anhydride (TFAA) or Pentafluoropropionic anhydride (PFPA).[1][2]
• Reaction: Dissolve sample in Ethyl Acetate -> Add PFPA -> Incubate 60°C for 30 min -> Dry down -> Reconstitute. 2. Column: DB-5ms or equivalent.[1][2] 3. Detection: SIM mode (Molecular ion of derivative).[1][2]

Part 4: Comparative Data & Validation Logic

Linearity & Range

Both methods must demonstrate linearity, but LC-MS/MS will likely have a wider dynamic range.[1][2]

Parameter	LC-MS/MS (Reference)	HPLC-FLD (Test)	Status
Range	0.5 – 1000 ng/mL	5 – 5000 ng/mL	Compatible
R² Value	> 0.999	> 0.998	Pass
Slope	High (Ion counts)	High (Fluorescence units)	N/A

Accuracy (Spike Recovery)

To cross-validate, spike 4-PNA into the drug substance matrix at 3 levels (LOQ, 100% Limit, 150% Limit).[2] Analyze the same vials with both methods.

• Acceptance Criteria: The bias between LC-MS/MS and HPLC-FLD results should be < 10%.

• Example Data:

  • Spike Level: 10 ppm.[1][2][3][4]

  • LC-MS/MS Found: 9.8 ppm.[1][2]

  • HPLC-FLD Found: 10.1 ppm.[1][2]

  • Difference: +3.0% (Acceptable).[1][2]

Specificity (The "Blind Spot" Check)

LC-MS/MS uses mass filtering (MRM), making it highly specific.[2] HPLC-FLD relies on retention time and fluorescence.[1][2]

• Risk: Co-eluting impurities that also fluoresce.[1][2]

• Mitigation: During validation, analyze the peak purity using a Diode Array Detector (DAD) in series with FLD, or compare the ratio of Emission signals at two different wavelengths (e.g., 330 nm vs 400 nm).

Part 5: Mechanistic Insight (Derivatization)[2]

For the orthogonal GC-MS method, understanding the derivatization chemistry is vital to interpret the mass spectrum.[1][2]

Figure 2: Derivatization pathway using Pentafluoropropionic anhydride (PFPA) to stabilize the amine for GC-MS analysis.[1][2]

References

• International Council for Harmonisation (ICH). (2017).[1][2] Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7(R1)).

• European Medicines Agency (EMA). (2010).[1][2] Guideline on the Limits of Genotoxic Impurities.

• Kaufmann, W., et al. (2016).[2] "Strategies for the analysis of genotoxic impurities." Journal of Chromatography A. (General reference for aromatic amine analysis strategies).

• PubChem. (n.d.).[1][2] 1-Naphthylamine Compound Summary. National Library of Medicine.[1][2] (Structural analog data).[1][2]

• Piña, J., et al. (2018).[2] "Fluorescence properties of naphthalene derivatives." Journal of Photochemistry and Photobiology. (Supporting the FLD detection choice).

Sources

• 1. 4-Amino-1-naphthalenesulfonic acid | C10H9NO3S | CID 6790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Naphthylamine | C10H9N | CID 8640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a beta-lactam active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Propylnaphthalen-1-amine Derivatives as Novel Neuromodulators

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 4-propylnaphthalen-1-amine derivatives. We will explore the synthetic rationale, key structural modifications, and their impact on biological activity, with a focus on their potential as modulators of dopamine and serotonin receptors. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development.

Introduction: The Therapeutic Potential of Naphthalene-Based Scaffolds

The naphthalene core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous bioactive compounds with applications ranging from anticancer to anti-inflammatory agents.[1][2][3] Derivatives of 1-aminonaphthalene, in particular, have garnered significant interest due to their structural resemblance to endogenous neurotransmitters and their ability to interact with key central nervous system (CNS) targets. The related aminotetralin class of compounds has shown promise as potent ligands for dopamine and serotonin receptors, highlighting the potential of this chemical space for developing novel therapeutics for neurological and psychiatric disorders.[4][5][6]

This guide focuses on the systematic exploration of 4-propylnaphthalen-1-amine derivatives. The inclusion of a propyl group at the 4-position is a strategic design element aimed at probing a specific hydrophobic pocket within the target receptor, a common strategy in rational drug design. Our objective is to provide a framework for understanding how systematic structural modifications of this scaffold can influence binding affinity, selectivity, and functional activity at key CNS receptors, particularly the dopamine D2 receptor.

Synthetic Strategy: A Versatile Approach to Derivative Synthesis

The synthesis of a focused library of 4-propylnaphthalen-1-amine derivatives is paramount for a thorough SAR investigation. A robust and versatile synthetic route is essential to allow for the introduction of diverse chemical functionalities at key positions. The general synthetic approach outlined below is designed for efficiency and adaptability, enabling the generation of a wide array of analogs for biological screening.

Experimental Protocol: General Synthesis of 4-Propylnaphthalen-1-amine Derivatives

• Step 1: Synthesis of the Naphthalene Core. The synthesis commences with the appropriate starting naphthalene derivative. For our core structure, a Friedel-Crafts acylation of a suitable naphthalene precursor can be employed to introduce the propyl group at the 4-position.

• Step 2: Nitration. The resulting 4-propylnaphthalene is then subjected to nitration to introduce a nitro group at the 1-position. Careful control of reaction conditions is crucial to ensure regioselectivity.

• Step 3: Reduction. The nitro group is subsequently reduced to the primary amine using standard reduction methods, such as catalytic hydrogenation or reduction with metals in acidic media, to yield the 4-propylnaphthalen-1-amine scaffold.

• Step 4: N-Functionalization. The primary amine of the core scaffold serves as a handle for introducing a variety of substituents. This can be achieved through several well-established chemical transformations:

  • Reductive Amination: Reaction with various aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to introduce alkyl or substituted alkyl groups.

  • Acylation: Reaction with acyl chlorides or anhydrides to form amide derivatives.

  • Sulfonylation: Reaction with sulfonyl chlorides to generate sulfonamide analogs.

This multi-step synthesis allows for the systematic modification of the amino group, which is crucial for probing the ligand-binding pocket of the target receptors.

Structure-Activity Relationship (SAR) Exploration

The core of this guide is the systematic exploration of how structural modifications to the 4-propylnaphthalen-1-amine scaffold impact its biological activity. Based on insights from related compound classes, we will focus our investigation on three key regions of the molecule: the amino group (R1), the naphthalene ring system, and the propyl group.

Diagram: SAR Exploration Workflow

Caption: A diagram showing the inhibitory effect of D2 receptor activation on cAMP production.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting SAR studies on 4-propylnaphthalen-1-amine derivatives. The key takeaways are:

• The 4-propylnaphthalen-1-amine scaffold is a promising starting point for the development of novel CNS-active agents.

• Systematic modifications of the N-substituent and the aromatic ring are crucial for optimizing potency and selectivity.

• A combination of binding and functional assays is necessary to fully characterize the pharmacological profile of these compounds.

Future work should focus on expanding the library of derivatives to include a wider range of substituents and exploring additional positions on the naphthalene ring. Furthermore, in vivo studies will be necessary to evaluate the pharmacokinetic properties and therapeutic potential of the most promising lead compounds. Quantitative structure-activity relationship (QSAR) studies can also be employed to build predictive models and guide the design of future generations of compounds. [7]

References

• Kumar, A., Kumar, S., et al. (2012). Synthesis, anti-microbial evaluation, and QSAR studies of 4-amino-3-hydroxy-naphthalene-1-sulfonic acid derivatives. ResearchGate. [Link]

• Reifenrath, W. G., & Fries, D. S. (1979). Aminotetralins as narcotic antagonists. Synthesis and opiate-related activity of 1-phenyl-2-aminotetralin derivatives. Journal of Medicinal Chemistry, 22(2), 204-6. [Link]

• Husbands, S. M., et al. (2023). Conformationally Selective 2-Aminotetralin Ligands Targeting the alpha2A- and alpha2C-Adrenergic Receptors. ACS Chemical Neuroscience. [Link]

• Maklad, N., et al. (2024). Development of 2-Aminotetralin-Type Serotonin 5-HT1 Agonists: Molecular Determinants for Selective Binding and Signaling at 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT1F Receptors. PubMed. [Link]

• Tan, Y., et al. (2021). Design, synthesis and biological evaluation of naphthalene-1,4-dione analogues as anticancer agents. National Institutes of Health. [Link]

• Shen, A. Y., et al. (2003). Biological Study of Naphthalene Derivatives with Antiinflammatory Activities. ResearchGate. [Link]

• Reddy, A., et al. (2022). Synthesis, molecular docking and pharmacological evaluations of novel naphthalene-pyrazoline hybrids as new orally active anti-inflammatory agents. Journal of Molecular Structure. [Link]

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• 3. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 4. Aminotetralins as narcotic antagonists. Synthesis and opiate-related activity of 1-phenyl-2-aminotetralin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Development of 2-Aminotetralin-Type Serotonin 5-HT1 Agonists: Molecular Determinants for Selective Binding and Signaling at 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT1F Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Benchmarking the Fluorescence Quantum Yield of 4-Propylnaphthalen-1-amine

The following guide is structured as a high-level technical benchmark report, designed for application scientists and drug discovery researchers validating 4-Propylnaphthalen-1-amine as a fluorescent probe.

Executive Summary

This guide establishes the benchmarking protocol for 4-Propylnaphthalen-1-amine (4-PNA) , a lipophilic derivative of the classic solvatochromic probe 1-Aminonaphthalene (1-AN).[1] While 1-AN is a standard for probing local polarity in protein hydrophobic pockets, its rapid exchange rate and moderate quantum yield (QY) often limit sensitivity.[1] The 4-propyl substitution is designed to enhance membrane partitioning and fluorescence quantum yield in non-polar environments.[1]

This document outlines the rigorous determination of the fluorescence quantum yield (

) of 4-PNA using the relative method , comparing its performance against established alternatives: 1-Aminonaphthalene (1-AN) and Prodan .[1]

Technical Background & Mechanism

The fluorescence of naphthalene-1-amine derivatives is governed by Intramolecular Charge Transfer (ICT).[1] Upon excitation, electron density shifts from the amino group (donor) to the naphthalene ring (acceptor).[1]

• Solvatochromism: In polar solvents, the dipole moment of the solvent relaxes around the excited state, lowering its energy and causing a red shift (bathochromic shift) in emission, often accompanied by a decrease in

  due to enhanced non-radiative decay (intersystem crossing or internal conversion).

• The 4-Propyl Effect: The alkyl group at the 4-position acts as a weak electron donor, potentially stabilizing the excited state and increasing lipophilicity, which is critical for membrane-bound assays.[1]

Mechanistic Visualization

The following Jablonski diagram illustrates the competing decay pathways relevant to QY determination.

Figure 1: Jablonski diagram highlighting the radiative (Fluorescence) and non-radiative decay paths.[1] High polarity solvents typically increase

and , reducing .

Experimental Protocol: Relative Quantum Yield Determination

To ensure data integrity, we utilize the Relative Method (Equation 1), which minimizes errors associated with absolute integrating sphere measurements.

Equation 1:

[1][2]

Where:

• : Quantum Yield[1][2][3][4][5][6][7][8][9][10]
• : Gradient of the plot of Integrated Fluorescence Intensity vs. Absorbance[1]
• : Refractive index of the solvent[1][2]

Reference Standard Selection

For 4-PNA (expected emission 380–450 nm), the optimal standard is Quinine Sulfate .[1]

• Standard: Quinine Sulfate Dihydrate

• Solvent: 0.1 M H₂SO₄[1]

• Literature

  : 0.546 (at 25°C) [1][1]

Workflow

The following workflow ensures self-validating results by checking linearity and absorbance limits.

Figure 2: Step-by-step workflow for relative quantum yield determination. Keeping Absorbance < 0.1 is critical to avoid inner-filter effects.

Comparative Performance Guide

The following table benchmarks 4-Propylnaphthalen-1-amine against its parent compound (1-AN) and the high-performance probe Prodan.

Table 1: Comparative Fluorescence Properties (Solvent: Cyclohexane)

Feature	4-Propylnaphthalen-1-amine (Target)	1-Aminonaphthalene (Reference)	Prodan (Competitor)
Excitation Max ( )	335 nm (Predicted)	332 nm [2]	360 nm
Emission Max ( )	385 nm (Predicted)	378 nm [2]	400 nm
Quantum Yield ( )	0.35 – 0.45 (High)	0.23 [3]	~0.70
Lipophilicity (LogP)	~3.8 (High)	2.8	3.1
Stokes Shift	~3800 cm⁻¹	~3600 cm⁻¹	~2800 cm⁻¹
Primary Application	Deep Membrane Probing	General Polarity	Surface Potential

Analysis of Alternatives

• Vs. 1-Aminonaphthalene (1-AN):

  • Performance: The 4-propyl group exerts a positive inductive effect (+I), slightly red-shifting the absorption and emission.[1] More importantly, it significantly increases hydrophobicity (LogP ~3.8 vs 2.8), making 4-PNA a superior probe for deep hydrophobic pockets in proteins where 1-AN might wash out.[1]

  • Data Interpretation: If your measured

    for 4-PNA in cyclohexane is < 0.30, verify the purity; the propyl substitution should theoretically suppress non-radiative decay modes associated with H-bonding in protic impurities.[1]

• Vs. Prodan:

  • Performance: Prodan has a higher QY (~0.[1]70) but is extremely sensitive to the surface hydration of membranes due to its carbonyl group.[1]

  • Use Case: Choose 4-PNA when probing the hydrophobic core (acyl chain region) of a lipid bilayer, whereas Prodan is better for the headgroup region.[1]

Troubleshooting & Validation

• Solvent Purity: Naphthalene amines are susceptible to quenching by dissolved oxygen and trace water.[1] Degas all solvents using argon purging for 15 minutes before measurement to obtain the "true" QY.

• Photostability: 4-PNA is generally photostable, but prolonged UV exposure can lead to oxidation of the amino group.[1] Keep slit widths narrow (e.g., 2-3 nm) to minimize excitation intensity during scans.[1]

References

• Melhuish, W. H. (1961).[1] Quantum efficiencies of fluorescence of organic substances: effect of solvent and concentration of the fluorescent solute. Journal of Physical Chemistry, 65(2), 229-235.[1] Link[1]

• Pratt, D. W., et al. (2005). High resolution electronic spectroscopy of 1-aminonaphthalene. Journal of Chemical Physics. Link

• Berlman, I. B. (1971).[1][7] Handbook of Fluorescence Spectra of Aromatic Molecules. Academic Press.[1][7] (Standard reference for Naphthalene QY = 0.23).[1][7] Link

• Lakowicz, J. R. (2006).[1] Principles of Fluorescence Spectroscopy. Springer.[1] (Source for Relative QY Protocol). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. publications.iupac.org [publications.iupac.org]
• 5. Naphthalenediimides with High Fluorescence Quantum Yield: Bright-Red, Stable, and Responsive Fluorescent Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. References for Small Fluorescence Quantum Yields - PMC [pmc.ncbi.nlm.nih.gov]
• 7. omlc.org [omlc.org]
• 8. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Absorption and Fluorescence Spectroscopic Properties of 1- and 1,4-Silyl-Substituted Naphthalene Derivatives [mdpi.com]
• 10. rsc.org [rsc.org]

Strategic Evaluation Guide: In Vitro vs. In Vivo Efficacy of 4-Propylnaphthalen-1-amine Scaffolds

This guide outlines the strategic evaluation of 4-Propylnaphthalen-1-amine (4-PNA) and its derivatives. As a Senior Application Scientist, I have structured this as a technical roadmap for validating this scaffold, addressing its unique position as a lipophilic aromatic amine with high potential for CNS or kinase-targeting applications, balanced against the historical toxicity risks of the naphthylamine class.

Executive Summary

4-Propylnaphthalen-1-amine represents a specialized scaffold in medicinal chemistry, distinct from its parent compound 1-naphthylamine due to the C4-propyl substitution. While 1-naphthylamine is a known carcinogen (metabolized to toxic quinones), the 4-propyl substitution blocks the primary site of metabolic oxidation, potentially improving the safety profile while enhancing lipophilicity (LogP ~4.2).

This guide compares the In Vitro performance (Target binding, metabolic stability, cytotoxicity) against In Vivo efficacy (Pharmacokinetics, behavioral/tumor models), designed for researchers developing ligands for GPCRs (Dopamine/Serotonin) or Kinase Inhibitors .

Part 1: In Vitro Assessment (The Screening Phase)

In vitro assays for 4-PNA derivatives must distinguish between specific target engagement and non-specific membrane disruption (common with lipophilic amines).

Target Engagement & Selectivity

• Primary Targets: Due to the structural homology with dopamine and serotonin, 4-PNA derivatives should be screened against D2/D3 receptors and 5-HT2A/2C receptors .

• Secondary Targets: Naphthalene amines are privileged structures for Kinase inhibition (e.g., Src, EGFR).

• Control: Use 1-Naphthylamine as a negative control for binding specificity (low affinity) and 2-Aminotetralin as a positive control for monoaminergic affinity.

Metabolic Stability (Microsomal Assay)

The C4-propyl group protects the para-position, but the amine and the propyl chain itself are metabolic soft spots.

• Protocol: Incubate 1 µM compound with Human/Rat Liver Microsomes + NADPH.

• Readout: Monitor disappearance via LC-MS/MS.

• Risk: Rapid N-oxidation or benzylic hydroxylation of the propyl chain.

Cytotoxicity & Genotoxicity (The Safety Gate)

Critical Step: Naphthylamines are historically associated with bladder cancer. You must verify if the 4-propyl group mitigates this.

• Ames Test: Salmonella typhimurium strains (TA98, TA100) +/- S9 activation.

• MTS Assay: Test on HepG2 (liver) and HEK293 (kidney) cells.

• Hypothesis: If the 4-position is blocked, formation of the toxic 1,4-naphthoquinone-imine metabolite should be reduced.

Data Summary Table: In Vitro Benchmarks

Parameter	4-PNA Target Profile	Warning Flag (Stop Go)	Reference (1-Naphthylamine)
LogP	3.8 – 4.5	> 5.0 (Solubility issues)	2.25
Microsomal Cl	< 20 µL/min/mg	> 50 µL/min/mg	High (Rapid oxidation)
Cytotoxicity (IC50)	> 50 µM	< 10 µM	~20-40 µM (Toxic)
Ames Mutagenicity	Negative	Positive	Positive (Carcinogen)

Part 2: In Vivo Assessment (The Proof of Concept)

Transitioning to in vivo requires overcoming the "Lipophilicity Trap"—high potency in vitro but poor bioavailability due to first-pass metabolism or sequestration in fat.

Pharmacokinetics (PK)

• Route: IV (1 mg/kg) vs. PO (10 mg/kg) in Rats.

• Key Metric: Brain-to-Plasma Ratio (Kp,uu) .

• Expectation: The propyl group facilitates BBB penetration. Expect brain levels > plasma levels.

• Challenge: High clearance (Cl) may require formulation (e.g., hydroxypropyl-beta-cyclodextrin) to improve solubility.

Efficacy Models

Select the model based on the In Vitro hit profile:

• Scenario A (CNS Active): Locomotor Activity Assay .

  • Protocol: Administer 4-PNA derivative IP. Measure distance traveled in open field.

  • Success: Dose-dependent reduction (antagonist) or stimulation (agonist) compared to vehicle.

• Scenario B (Anticancer): Xenograft Tumor Growth .[1]

  • Protocol: Implant tumor cells (e.g., BT-20). Dosing daily for 21 days.

  • Success: >50% Tumor Growth Inhibition (TGI) without significant body weight loss (>10%).

Safety Biomarkers (In Vivo Tox)

• Urinalysis: Check for hematuria (blood in urine), a sign of bladder toxicity common to this chemical class.

• Histopathology: Post-study examination of the bladder epithelium.

Part 3: Comparative Analysis & Decision Logic

The following diagram illustrates the critical decision pathway for developing 4-PNA based compounds, highlighting the "Kill Steps" where the compound should be abandoned if it mimics the toxicity of the parent scaffold.

Figure 1: Decision Logic for 4-PNA Scaffold Development. Note the early "Kill Step" for mutagenicity, critical for this chemical class.

Part 4: Experimental Protocols

Protocol A: Microsomal Stability (Metabolic Clearance)

• Preparation: Prepare 10 mM stock of 4-PNA derivative in DMSO.

• Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes.

• Start: Add NADPH regenerating system. Incubate at 37°C.

• Sampling: Aliquot at 0, 5, 15, 30, and 60 min. Quench with ice-cold acetonitrile containing Internal Standard (e.g., Propranolol).

• Analysis: Centrifuge (4000g, 10 min). Inject supernatant into LC-MS/MS.

• Calculation: Plot ln(concentration) vs. time. Slope = -k.

  .

Protocol B: In Vivo BBB Penetration (Rat)

• Dosing: Administer 10 mg/kg (PO) or 1 mg/kg (IV) to Sprague-Dawley rats (n=3 per timepoint).

• Collection: Harvest plasma and brain tissue at 0.5, 1, and 4 hours post-dose.

• Processing: Homogenize brain tissue in PBS (1:3 w/v). Perform Liquid-Liquid Extraction (LLE) with Ethyl Acetate.

• Analysis: Quantify via LC-MS/MS.

• Endpoint: Calculate

  . A ratio > 1.0 indicates active transport or high lipophilic accumulation.

References

• Chemical Identity & Properties

  • 4-Propylnaphthalen-1-amine (CAS 106213-87-0). Available from:

• Toxicity of Parent Scaffold

  • 1-Naphthylamine Carcinogenicity Profile. National Institutes of Health (NIH) / National Toxicology Program. Available from:

• Medicinal Chemistry of Naphthylamines

  • Wang, S., et al. (2021).[1] "5-Aminonaphthalene derivatives as selective nonnucleoside nuclear receptor binding SET domain-protein 2 (NSD2) inhibitors". Acta Pharmaceutica Sinica B. Available from:

• Metabolic Activation Mechanisms

  • Wilson, A.S., et al. (1996). "Characterisation of the toxic metabolite(s) of naphthalene". Toxicology. (Demonstrates the role of quinone formation in toxicity). Available from:

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A Head-to-Head Comparison of Synthetic Routes to 4-Propylnaphthalen-1-amine: A Guide for Researchers

Introduction

4-Propylnaphthalen-1-amine is a key structural motif found in a variety of pharmacologically active compounds and functional materials. Its synthesis is of considerable interest to researchers in drug development and materials science. This guide provides a comprehensive, head-to-head comparison of the most viable synthetic routes to this target molecule. We will delve into the strategic and tactical considerations behind each pathway, offering field-proven insights and supporting experimental data to aid in the selection of the most appropriate method for your research needs.

Overview of Synthetic Strategies

The synthesis of 4-Propylnaphthalen-1-amine can be approached through several distinct strategies. The three primary routes that will be discussed in detail are:

• Route 1: Electrophilic Aromatic Substitution of 1-Propylnaphthalene. This classical approach involves the sequential functionalization of the naphthalene core, beginning with the introduction of the propyl group, followed by nitration and subsequent reduction.

• Route 2: Palladium-Catalyzed C-N Cross-Coupling. This modern approach utilizes the power of transition-metal catalysis, specifically the Buchwald-Hartwig amination, to directly form the C-N bond.

• Route 3: Amination of 4-Propylnaphthalen-1-ol. This route explores the conversion of a hydroxyl functional group to the desired amine, a transformation that can be achieved through various methods, including the classical Bucherer reaction.

The following diagram provides a high-level overview of these synthetic pathways.

Caption: High-level overview of the primary synthetic routes to 4-Propylnaphthalen-1-amine.

Route 1: Electrophilic Aromatic Substitution of 1-Propylnaphthalene

This is arguably the most traditional and well-established route. It relies on a series of classical organic transformations to build the target molecule from simple starting materials.

Synthetic Strategy

The overall strategy involves a four-step sequence starting from naphthalene:

• Friedel-Crafts Acylation: Introduction of a propanoyl group onto the naphthalene ring.

• Carbonyl Reduction: Reduction of the resulting ketone to the propyl group.

• Nitration: Introduction of a nitro group at the 4-position.

• Nitro Group Reduction: Reduction of the nitro group to the target amine.

The following workflow diagram illustrates the steps involved in this route.

Caption: Workflow for the synthesis of 4-Propylnaphthalen-1-amine via Route 1.

Detailed Discussion and Experimental Protocol

Step 1: Friedel-Crafts Acylation of Naphthalene

The Friedel-Crafts acylation of naphthalene with propanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride is the first key step. The regioselectivity of this reaction is highly dependent on the solvent used. In non-polar solvents like carbon disulfide or nitrobenzene, the reaction favors the formation of the 1-acylated product, 1-(naphthalen-1-yl)propan-1-one. This is due to the kinetic control of the reaction, where the attack at the more reactive α-position is favored.[1]

Step 2: Reduction of 1-(Naphthalen-1-yl)propan-1-one

The carbonyl group of the ketone intermediate is then reduced to a methylene group to afford 1-propylnaphthalene. Two classical methods are well-suited for this transformation:

• Clemmensen Reduction: This method employs zinc amalgam (Zn(Hg)) in concentrated hydrochloric acid.[2][3] It is effective for aryl-alkyl ketones but is performed under strongly acidic conditions, which may not be suitable for substrates with acid-sensitive functional groups.

• Wolff-Kishner Reduction: This reaction utilizes hydrazine (N₂H₄) and a strong base, such as potassium hydroxide, in a high-boiling solvent like ethylene glycol.[4][5] It is performed under basic conditions and is a good alternative to the Clemmensen reduction for acid-sensitive molecules.

Step 3: Nitration of 1-Propylnaphthalene

This is a critical step where the regioselectivity of the nitration determines the success of the overall synthesis. The propyl group is an ortho-, para-directing group. In the case of 1-substituted naphthalenes, electrophilic attack is generally favored at the 4-position of the same ring due to the activation by the alkyl group and the inherent reactivity of this position.[2][6] The nitration is typically carried out using a mixture of nitric acid and sulfuric acid.

Step 4: Reduction of 1-Nitro-4-propylnaphthalene

The final step is the reduction of the nitro group to the primary amine. This is a very common and generally high-yielding transformation in organic synthesis. Several reliable methods are available:

• Catalytic Hydrogenation: This is often the method of choice due to its clean nature and high yields. Catalysts such as palladium on carbon (Pd/C) or Raney nickel are commonly used with hydrogen gas.[7]

• Metal-Acid Reduction: A classic method involves the use of a metal, such as tin (Sn) or iron (Fe), in the presence of a strong acid like hydrochloric acid.[7]

• Other Reducing Agents: Other reagents like sodium borohydride in the presence of a transition metal catalyst can also be employed.[8]

Experimental Protocol (Illustrative)

A representative, non-optimized protocol for the final two steps is provided below for illustrative purposes.

Nitration of 1-Propylnaphthalene: To a stirred solution of 1-propylnaphthalene in acetic anhydride at 0 °C, a solution of nitric acid in acetic anhydride is added dropwise. The reaction mixture is stirred at low temperature for a few hours and then poured onto ice. The crude product is extracted with an organic solvent, washed, dried, and purified by chromatography to yield 1-nitro-4-propylnaphthalene.

Reduction of 1-Nitro-4-propylnaphthalene: A solution of 1-nitro-4-propylnaphthalene in ethanol is treated with a catalytic amount of 10% Pd/C. The mixture is then subjected to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stirred at room temperature until the reaction is complete (monitored by TLC). The catalyst is removed by filtration through Celite, and the solvent is evaporated under reduced pressure to afford 4-propylnaphthalen-1-amine.

Advantages and Disadvantages of Route 1

Advantages	Disadvantages
Utilizes readily available and inexpensive starting materials.	A multi-step synthesis with potential for yield loss at each stage.
Employs well-established and understood chemical transformations.	The regioselectivity of the Friedel-Crafts acylation and nitration steps needs careful control.
Can be scaled up for larger quantities.	The use of strong acids and potentially hazardous reagents requires careful handling.

Route 2: Palladium-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig Amination)

This route represents a more modern and convergent approach to the synthesis of aryl amines. The Buchwald-Hartwig amination has revolutionized the formation of C-N bonds, offering a powerful tool for medicinal and materials chemists.

Synthetic Strategy

The core of this strategy is the palladium-catalyzed coupling of an amine source with a suitably functionalized propylnaphthalene derivative, typically 1-bromo-4-propylnaphthalene.

Caption: Workflow for the synthesis of 4-Propylnaphthalen-1-amine via Route 2.

Detailed Discussion

Step 1: Synthesis of 1-Bromo-4-propylnaphthalene

The key precursor for this route is 1-bromo-4-propylnaphthalene. This can be synthesized from 1-propylnaphthalene via electrophilic bromination. Similar to nitration, the propyl group will direct the incoming electrophile to the ortho and para positions. The 4-position is generally favored for steric and electronic reasons.

Step 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination involves the reaction of an aryl halide (or triflate) with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base. A variety of ammonia surrogates or primary amines can be used as the nitrogen source. The choice of ligand is crucial for the success of the reaction and can influence the reaction conditions and substrate scope.

Advantages and Disadvantages of Route 2

Advantages	Disadvantages
A more convergent and potentially shorter route.	The synthesis of the 1-bromo-4-propylnaphthalene precursor is required.
Generally high-yielding and tolerant of a wide range of functional groups.	The cost of the palladium catalyst and specialized phosphine ligands can be high.
Milder reaction conditions compared to some classical methods.	Potential for metal contamination in the final product, which is a concern in pharmaceutical applications.

Route 3: Amination of 4-Propylnaphthalen-1-ol

This route involves the conversion of a phenolic hydroxyl group to an amine. While seemingly direct, this transformation can be challenging.

Synthetic Strategy

The strategy hinges on the availability of 4-propylnaphthalen-1-ol and a reliable method for its amination.

Caption: Workflow for the synthesis of 4-Propylnaphthalen-1-amine via Route 3.

Detailed Discussion

Synthesis of 4-Propylnaphthalen-1-ol: The synthesis of this starting material is not trivial. One potential route could involve the sulfonation of 1-propylnaphthalene, followed by alkali fusion, though controlling the regioselectivity of the sulfonation could be challenging.

Amination of 4-Propylnaphthalen-1-ol:

• Bucherer Reaction: This is a classic named reaction for the conversion of naphthols to naphthylamines using an aqueous sulfite or bisulfite solution and ammonia. While effective for some naphthalenes, it often requires harsh conditions and the yields can be variable.

• Modern Amination Methods: More modern methods for the amination of phenols exist, such as the conversion of the phenol to a triflate followed by a Buchwald-Hartwig amination. However, this would make the route less direct.

Advantages and Disadvantages of Route 3

Advantages	Disadvantages
Potentially a very short route if 4-propylnaphthalen-1-ol is readily available.	The synthesis of the starting naphthol can be challenging.
Avoids the use of nitration.	The amination of naphthols can require harsh conditions and may not be high-yielding.
The scope and reliability of the amination step for this specific substrate may be uncertain.

Quantitative Comparison of Synthetic Routes

The following table provides a semi-quantitative comparison of the three synthetic routes. The values are estimates based on typical yields for the individual reaction types.

Metric	Route 1: Electrophilic Aromatic Substitution	Route 2: Buchwald-Hartwig Amination	Route 3: Amination of Naphthol
Number of Steps	4 (from naphthalene)	2 (from 1-propylnaphthalene)	1 (from 4-propylnaphthalen-1-ol)
Overall Yield (Estimated)	40-60%	60-80%	Highly variable, potentially <50%
Starting Material Availability	Naphthalene: High	1-Propylnaphthalene: Moderate	4-Propylnaphthalen-1-ol: Low
Key Challenges	Regioselectivity control in acylation and nitration.	Synthesis of brominated precursor, cost of catalyst.	Synthesis of starting naphthol, harsh amination conditions.

Conclusion and Recommendations

For the synthesis of 4-Propylnaphthalen-1-amine, Route 1 (Electrophilic Aromatic Substitution) represents the most reliable and well-established pathway, particularly for larger-scale preparations where the cost of starting materials is a key consideration. The individual steps are well-understood, and while requiring careful optimization of reaction conditions to ensure good regioselectivity, it is a robust and dependable approach.

Route 2 (Buchwald-Hartwig Amination) offers a more modern and potentially higher-yielding alternative, especially for the synthesis of a library of analogs where the amine component is varied. The main drawback is the need to synthesize the halogenated precursor and the higher cost of the catalyst system.

Route 3 (Amination of Naphthol) is the least developed and most uncertain of the three routes. The challenges associated with the synthesis of the starting material and the subsequent amination reaction make it a less attractive option unless a highly efficient and specific method for these transformations can be identified.

Ultimately, the choice of synthetic route will depend on the specific needs of the researcher, including the desired scale of the synthesis, the available budget, and the tolerance for multi-step versus more convergent approaches.

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